2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

• CAS: 55668-45-6

Core Science & Biosynthesis

2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane chemical properties

An In-depth Technical Guide to the Chemical Properties of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the chemical properties, synthesis, and potential applications of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane. Designed for researchers, scientists, and professionals in drug development, this document synthesizes established chemical principles to predict and understand the behavior of this specific 1,3-dioxolane derivative.

Introduction and Structural Elucidation

2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is a heterocyclic organic compound with the molecular formula C₁₆H₂₄O₂ and a molecular weight of 248.36 g/mol .[1][2] Its structure is characterized by a five-membered 1,3-dioxolane ring. This ring is substituted at the C2 position with both a hexyl and a methyl group, and at the C4 position with a phenyl group.

The nomenclature precisely defines its architecture:

• 1,3-Dioxolane : A five-membered ring containing two oxygen atoms at positions 1 and 3.[3][4]

• 2-Hexyl-2-methyl : A hexyl (six-carbon) chain and a methyl group are attached to the C2 carbon, the carbon atom between the two oxygens. This makes the C2 carbon a quaternary center.[3]

• 4-phenyl : A phenyl group is attached to the C4 position of the dioxolane ring.[3]

A critical feature of this molecule is the presence of a stereocenter at the C4 carbon, which is bonded to a hydrogen atom, a phenyl group, and two different oxygen atoms within the ring. This chirality implies the existence of enantiomers, which may have distinct biological activities and sensory properties.[3][5]

1,3-Dioxolanes are a class of cyclic ketals (or acetals) that are widely utilized in synthetic chemistry.[4] Their primary role is as protecting groups for carbonyl compounds (ketones and aldehydes) and 1,2-diols.[3][6] The formation of the dioxolane ring masks the reactivity of the carbonyl group towards nucleophiles, bases, and reducing agents, and this protection can be readily reversed under acidic conditions.[3][7]

Proposed Synthesis: Acid-Catalyzed Ketalization

The most direct and widely practiced method for the synthesis of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is the acid-catalyzed reaction between 2-octanone (also known as methyl hexyl ketone) and 1-phenyl-1,2-ethanediol (styrene glycol).

This reaction is an equilibrium process.[6] To achieve a high yield of the desired ketal, the equilibrium must be shifted towards the product side. This is typically accomplished by removing the water formed during the reaction, often through azeotropic distillation using a Dean-Stark apparatus.[6]

Causality in Experimental Design

• Choice of Reactants : 2-octanone provides the 2-hexyl and 2-methyl substituents, while 1-phenyl-1,2-ethanediol forms the backbone of the dioxolane ring with the phenyl group at the C4 position.

• Acid Catalyst : Protic acids such as p-toluenesulfonic acid (p-TsOH) or sulfuric acid (H₂SO₄) are commonly used to protonate the carbonyl oxygen of the ketone, thereby increasing its electrophilicity and facilitating nucleophilic attack by the diol.[8][9][10] The use of only a catalytic amount of acid is crucial to prevent side reactions and unwanted hydrolysis of the product.[10]

• Solvent : A non-polar solvent like toluene or benzene is typically used to form an azeotrope with water, enabling its removal.

• Reaction Monitoring : The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of the starting materials.

Detailed Experimental Protocol

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 1-phenyl-1,2-ethanediol (1.0 equivalent).

• Add 2-octanone (1.1 equivalents) and a suitable solvent such as toluene.

• Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.01-0.05 equivalents).

• Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until no more water is collected, indicating the completion of the reaction.

• Cool the reaction mixture to room temperature.

• Neutralize the acid catalyst by washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography to yield pure 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane.

Synthetic Workflow Diagram

Caption: Synthetic workflow for 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane.

Predicted Physicochemical and Spectroscopic Properties

While detailed experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its structure and the known characteristics of similar compounds.

Physicochemical Properties

Property	Predicted Value	Rationale
Molecular Formula	C₁₆H₂₄O₂	Based on structural components.[1][2]
Molecular Weight	248.36 g/mol	Calculated from the molecular formula.[1]
Appearance	Colorless to pale yellow liquid	Similar to other 1,3-dioxolanes of comparable molecular weight.
Boiling Point	> 250 °C	Estimated based on high molecular weight and presence of a phenyl group.
Solubility	Soluble in common organic solvents (e.g., ethanol, ether, acetone, toluene); Insoluble in water.	The large nonpolar alkyl and phenyl groups dominate the polarity.
Stereoisomerism	Exists as a pair of diastereomers (cis and trans), each of which is a pair of enantiomers, due to stereocenters at C2 and C4.	The C4 position is a chiral center.[3] The relative orientation of the substituents at C2 and C4 gives rise to cis/trans isomers.

Spectroscopic Data (Predicted)

Technique	Predicted Key Features
¹H NMR	δ (ppm): 7.2-7.4 (m, 5H, Ar-H), 4.5-5.2 (m, 1H, Ph-CH-O), 3.5-4.2 (m, 2H, -O-CH₂-), 1.6-1.8 (m, 2H, -CH₂-), 1.2-1.4 (m, 8H, alkyl chain), 1.3 (s, 3H, -CH₃), 0.8-0.9 (t, 3H, terminal -CH₃).
¹³C NMR	δ (ppm): 135-140 (Ar C-ipso), 125-130 (Ar CH), 108-112 (O-C-O, ketal carbon), 70-80 (Ph-CH-O), 65-75 (-O-CH₂-), 20-40 (alkyl chain carbons and methyl group).
IR (cm⁻¹)	~3030 (Ar C-H stretch), ~2950, 2850 (Aliphatic C-H stretch), ~1600, 1495 (Ar C=C stretch), ~1100-1200 (strong, C-O stretch, characteristic of ketals).
Mass Spec (EI)	m/z: 248 (M⁺), fragments corresponding to the loss of alkyl chains, phenyl group, and cleavage of the dioxolane ring.

Reactivity, Stability, and Applications

Chemical Stability

The 1,3-dioxolane ring is stable under neutral and basic conditions, making it an excellent protecting group.[3] It is, however, susceptible to hydrolysis under acidic conditions.[7]

Acid-Catalyzed Hydrolysis (Deprotection)

The primary reaction of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is its hydrolysis back to the parent ketone (2-octanone) and diol (1-phenyl-1,2-ethanediol) in the presence of aqueous acid.[11] This reversibility is the cornerstone of its utility as a protecting group.

The mechanism involves:

• Protonation of one of the dioxolane oxygens by an acid.

• Cleavage of the C-O bond to form a resonance-stabilized carbocation (oxonium ion).

• Nucleophilic attack by water.

• A series of proton transfers to form a hemiacetal.

• Protonation of the second oxygen and subsequent elimination to form the protonated ketone.

• Deprotonation to yield the final ketone and diol.

Hydrolysis Mechanism Diagram

Caption: Mechanism of acid-catalyzed hydrolysis of the ketal.

Potential Applications

• Protecting Group : Its primary application is the protection of the carbonyl group of 2-octanone or the diol functionality of 1-phenyl-1,2-ethanediol during multi-step syntheses where these groups would otherwise react under basic, nucleophilic, or reductive conditions.[3][11]

• Chiral Auxiliary : If synthesized from an enantiomerically pure form of 1-phenyl-1,2-ethanediol, the resulting chiral dioxolane could be used as a chiral auxiliary to direct stereoselective reactions on other parts of a molecule.[3]

• Fragrance and Flavor Industry : Dioxolane derivatives are known to have applications as fragrance and flavor compounds.[5][12][13] The specific sensory properties of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane would require experimental evaluation.

Safety and Handling

• Handling : Use in a well-ventilated area or a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[14][15]

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from sources of ignition and strong acids.[15]

• Disposal : Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is a structurally interesting cyclic ketal with significant potential in synthetic organic chemistry. Based on established principles, it can be synthesized from 2-octanone and 1-phenyl-1,2-ethanediol. Its key chemical property is its stability in basic and neutral conditions and its lability in the presence of acid, making it an effective protecting group. The presence of a chiral center at the C4 position also suggests potential applications in asymmetric synthesis. While experimental data for this specific compound is sparse, this guide provides a robust, scientifically-grounded framework for its properties and handling.

References

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• Acetal. Wikipedia. [Link]

• Acetal Hydrolysis Mechanism. Chemistry Steps. [Link]

• Method of making ketals and acetals.

• RIFM fragrance ingredient safety assessment, 2-hexyl-1,3-dioxolane, CAS Registry Number 1708-34-5. (2021). Food and Chemical Toxicology. [Link]

• Hydrates, Hemiacetals, and Acetals. (2010). Master Organic Chemistry. [Link]

• A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. (2018). ACS Omega. [Link]

• RIFM fragrance ingredient safety assessment, 2-(3-heptyl)-1,3-dioxolane, CAS Registry Number 4359-47-1. (2024). Food and Chemical Toxicology. [Link]

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• 2-hexyl-2-methyl-1,3-dioxolane. The Good Scents Company. [Link]

• Dioxolane. Wikipedia. [Link]

• 2-[(2-hexyl-1,3-dioxolan-2-yl)methyl]-3-methyl-1,4-dioxane. ChemSynthesis. [Link]

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• 2-methyl-4-phenyl-1,3-dioxolane.

• 1,3-Dioxolane, 2-phenyl-. NIST WebBook. [Link]

• Showing Compound 2-Hexyl-1,3-dioxolane-4-methanol (FDB019298). FooDB. [Link]

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• 4-Methyl-2-pentyl-1,3-dioxolane. PubChem. [Link]

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literature review on 2,2,4-trisubstituted 1,3-dioxolane derivatives

The following is an in-depth technical guide on 2,2,4-trisubstituted 1,3-dioxolane derivatives, structured for an expert audience in drug discovery and organic synthesis.

Core Architecture, Synthetic Methodologies, and Medicinal Applications

Executive Summary

The 1,3-dioxolane ring is a five-membered cyclic acetal/ketal fundamental to organic synthesis and medicinal chemistry. While simple 1,3-dioxolanes serve primarily as protecting groups, the 2,2,4-trisubstituted variant represents a privileged scaffold in drug discovery.[1] This specific substitution pattern—characterized by a quaternary carbon at C2 and a stereogenic center at C4—imparts unique conformational rigidity, metabolic stability, and vectoral alignment of pharmacophores.[1]

This guide analyzes the chemical architecture, validated synthetic protocols, and therapeutic utility of this motif, anchored by its critical role in azole antifungals (e.g., Ketoconazole) and emerging multidrug resistance (MDR) modulators.[1]

Chemical Architecture & Stereochemistry

The "2,2,4" Scaffold

The 2,2,4-trisubstituted 1,3-dioxolane consists of:

• C2 Position (Ketal Carbon): Derived from a ketone, bearing two non-hydrogen substituents (

  ).[1] If , this position becomes a pro-chiral or chiral center depending on the symmetry of the molecule.[1]

• C4 Position (Chiral Anchor): Derived from the chiral pool (e.g., amino acids, tartrates, solketal), bearing one substituent (

  ).[1] This center dictates the overall stereochemistry of the ring.

Conformational Dynamics (Envelope vs. Twist)

Unlike planar aromatic rings, the 1,3-dioxolane ring exists in a dynamic equilibrium between envelope and half-chair (twist) conformations.[1]

• Substituent Effect: Bulky substituents at C2 (gem-disubstitution) favor a distorted twist conformation to minimize 1,3-diaxial-like interactions with C4 substituents.[1]

• Cis/Trans Isomerism: When

  at C2, diastereomers arise relative to the C4 substituent.[1] The biological activity of drugs like Ketoconazole is strictly dependent on the cis-relationship between the C2-imidazole-methyl and the C4-aryloxymethyl groups.

Synthetic Methodologies

Two primary pathways dominate the synthesis of this scaffold: Acid-Catalyzed Ketalization (thermodynamic control) and Epoxide Ring Expansion (kinetic/Lewis acid control).[1]

Method A: Acid-Catalyzed Condensation (Standard Protocol)

This is the most robust method for generating the 1,3-dioxolane ring from 1,2-diols and ketones.[1]

Reaction:

[1]

Protocol 1: Dean-Stark Dehydration

• Reagents: Ketone (1.0 equiv), Substituted 1,2-diol (1.2 equiv),

  -Toluenesulfonic acid (PTSA, 0.05 equiv).[1]

• Solvent: Toluene or Benzene (anhydrous).[1]

• Procedure: Reflux with a Dean-Stark trap to continuously remove water. Monitor by TLC until ketone disappears (typically 4–12 h).

• Workup: Cool to RT, neutralize with saturated

  , wash with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc).

Critical Insight: For acid-sensitive substrates, use Montmorillonite K10 clay or Indium(III) triflate as milder, recyclable catalysts.[1]

Method B: Epoxide Ring Opening (Lewis Acid Catalyzed)

This method is preferred when the starting material is an epoxide rather than a diol, often used to introduce the dioxolane ring onto complex cores.[1]

Reaction:

[1]

Protocol 2: Tin(IV) Chloride Catalyzed Cycloaddition

• Reagents: Epoxide (1.0 equiv), Ketone (5.0 equiv - used as solvent/reactant),

  (0.1 equiv).[1]

• Conditions: Anhydrous

  , 0°C to RT under .

• Mechanism: The Lewis acid activates the epoxide oxygen; the ketone nucleophilically attacks the more substituted carbon (or less, depending on electronics), followed by ring closure.[1]

• Note: This method often yields a mixture of 1,3-dioxolane and 1,4-dioxane byproducts if not carefully controlled.[1]

Visualization: Synthetic Workflow

Figure 1: Dual synthetic pathways for accessing the 2,2,4-trisubstituted 1,3-dioxolane scaffold.

Medicinal Chemistry Applications

The 2,2,4-trisubstituted dioxolane ring is not merely a linker; it is a pharmacophore that modulates solubility, lipophilicity (

), and target binding kinetics.[1]

Case Study: Azole Antifungals (Ketoconazole)

Ketoconazole is the archetype of this class.[1][2][3][4] Its efficacy relies entirely on the specific substitution pattern of the dioxolane ring.

• Structure:

  • C2: Substituted with a 2,4-dichlorophenyl group (lipophilic anchor) and an imidazole-methyl group (CYP450 iron binder).[1]

  • C4: Substituted with a phenoxymethyl-piperazine chain.

• Stereochemistry: The active pharmaceutical ingredient is the cis-isomer (2S,4R and 2R,4S).[1][3] The trans-isomer is significantly less active and more toxic.

• Mechanism: The rigid dioxolane ring orients the imidazole nitrogen to coordinate with the heme iron of fungal CYP51 (Lanosterol 14

  -demethylase), blocking ergosterol biosynthesis.[1]

Structure-Activity Relationship (SAR)[1]

Feature	Modification	Effect on Activity
C2 Substituents	Bulky Aryl Groups (e.g., 2,4-Cl2-Ph)	Increases affinity for hydrophobic pocket of CYP51.[1]
C2 Heterocycle	Imidazole vs. Triazole	Triazoles (e.g., Itraconazole) generally offer higher specificity and lower hepatotoxicity than imidazoles.[1]
C4 Substituent	Extension with Piperazine/Phenyl	Critical for pharmacokinetic properties (absorption, half-life).[1]
Ring Oxygen	Replacement with S (Oxathiolane)	Often leads to loss of activity or altered spectrum (used in antivirals like Lamivudine, but different substitution).[1]

Biological Signaling Pathway (Antifungal Action)

Figure 2: Mechanism of action for dioxolane-based antifungal agents targeting ergosterol biosynthesis.[1]

Polymer & Material Science Context

While 1,3-dioxolane is a known monomer for cationic ring-opening polymerization (CROP), 2,2,4-trisubstituted derivatives are generally poor monomers for high-molecular-weight polymers due to steric hindrance at the propagating site.[1]

• Thermodynamics: The ceiling temperature (

  ) for 2,2-disubstituted dioxolanes is often below room temperature.[1]

• Application: Instead of bulk polymers, these derivatives are used as degradable linkers in poly(ortho esters) or as chiral auxiliaries (e.g., Seebach's TADDOL derivatives) for asymmetric catalysis.[1]

Analytical Characterization

Validating the "2,2,4" structure requires specific analytical focus:

• NMR:

  • C2: No protons (quaternary).[1] Look for disappearance of ketone

    -protons if applicable.

  • C4-H: Appears as a multiplet (typically

    3.8–4.5 ppm).[1]

  • C5-H2: Diastereotopic protons. The splitting pattern (

    or ) reveals the ring pucker and C4 stereochemistry.[1]
• NMR:

  • C2 (Ketal): Characteristic downfield shift (

    108–112 ppm).[1]

  • C4/C5: Distinct signals in the

    65–75 ppm range.

• Mass Spectrometry (EI/ESI):

  • Fragmentation often involves cleavage of the C2 substituents. Look for loss of the ketone moiety (

    ) or the dioxolane ring fragmentation.

References

• Synthesis & Biological Activity of 1,3-Dioxolanes

  • Title: Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds[1][5]

  • Source: Molecules (2011)[1][5]

  • URL:[Link][1][5]

• Ketoconazole Structure & Pharmacology

  • Title: Ketoconazole: A Review of its Therapeutic Efficacy in Superficial and Systemic Fungal Infections[4]

  • Source: Drugs (1982) / PubChem Data[1]

  • URL:[Link][1][6]

• Stereoselective Synthesis

  • Title: Stereoselective Formation of Substituted 1,3-Dioxolanes through a Three-Component Assembly[1]

  • Source: PMC / NIH (2015)[1]

  • URL:[Link]

• Polymeriz

  • Title: Cationic Ring-Opening Polymerization of 1,3-Dioxolane[1]

  • Source: Polymer Chemistry (RSC)[1]

  • URL:[Link]

• General Protection Methodologies

  • Title: Protection of Carbonyl Compounds as 1,3-Dioxolanes[1][7][5]

  • Source: Organic Chemistry Portal

  • URL:[Link][1]

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stereochemistry and isomers of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

An In-Depth Guide to the Stereochemistry and Isomerism of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

Abstract

The 1,3-dioxolane scaffold is a cornerstone in synthetic organic chemistry, serving as a versatile protecting group and a valuable chiral auxiliary.[1][2] The specific derivative, 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane, presents a compelling case study in stereoisomerism due to its structural complexity. Possessing two distinct stereogenic centers, this molecule can exist as four unique stereoisomers: two diastereomeric pairs of enantiomers. This technical guide provides a comprehensive exploration of the stereochemical landscape of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane. We will dissect its structural features, delineate the synthetic strategies for achieving stereocontrol, detail the advanced analytical techniques required for isomer separation and characterization, and provide field-proven experimental protocols. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of stereochemistry in the design, synthesis, and analysis of complex chiral molecules.

Foundational Concepts: 1,3-Dioxolanes and Stereoisomerism

The 1,3-dioxolane ring system is typically formed via the acid-catalyzed reaction of a carbonyl compound (an aldehyde or ketone) with a 1,2-diol.[2] This reaction is reversible, making dioxolanes excellent protecting groups for carbonyls, as they are stable under basic and nucleophilic conditions but can be readily cleaved with aqueous acid.[2][3]

When chiral components are incorporated, the 1,3-dioxolane structure becomes a powerful tool for asymmetric synthesis. The stereochemistry of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is a prime example of this complexity. Its identity and biological or chemical function are intrinsically tied to the precise three-dimensional arrangement of its atoms. Understanding the distinctions between its isomers—enantiomers (non-superimposable mirror images) and diastereomers (stereoisomers that are not mirror images)—is critical for any application.

Structural Analysis and Stereoisomer Identification

The structure of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane contains two stereogenic centers, giving rise to a total of four possible stereoisomers.

• Stereocenter C4: This carbon is bonded to four different groups: a hydrogen atom, a phenyl group, and two distinct oxygen pathways within the ring (one leading to the substituted C2, the other to the unsubstituted C5). This asymmetry makes C4 a chiral center, existing in either an (R) or (S) configuration.

• Stereocenter C2: This ketal carbon is also stereogenic. It is bonded to a methyl group, a hexyl group, and two oxygen atoms (O1 and O3). Because O1 is connected to the chiral C4 center and O3 is not, the paths around the ring are non-equivalent. This difference in the ring environment renders C2 a chiral center, also capable of existing in (R) or (S) configurations.

The combination of these two centers (2^2 = 4) results in two pairs of enantiomers. The relationship between substituents at C2 and C4 also defines cis and trans diastereomers.

• (2R, 4R) and (2S, 4S): This pair of enantiomers has the C2-hexyl and C4-phenyl groups on opposite sides of the dioxolane ring plane, designated as the trans isomers.

• (2R, 4S) and (2S, 4R): This pair of enantiomers has the C2-hexyl and C4-phenyl groups on the same side of the ring plane, designated as the cis isomers.

Caption: Stereoisomeric relationships of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane.

Synthetic Strategies for Stereocontrol

The synthesis of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is achieved by the ketalization of 2-octanone with 1-phenyl-1,2-ethanediol. The stereochemical outcome of the reaction is dictated by the stereochemistry of the starting materials.

Diastereoselective Synthesis

A common and powerful strategy is to use one enantiopure starting material to control the formation of the new stereocenter. By reacting racemic 2-octanone with an enantiopure diol, for instance, (R)-1-phenyl-1,2-ethanediol, only two products can be formed: (2R, 4R) and (2S, 4R).

These two products are diastereomers, which have different physical properties (e.g., boiling point, polarity, solubility). This physical difference is the key to their separation; they can be readily separated using standard laboratory techniques such as silica gel column chromatography. The chiral diol creates a specific steric environment that influences the approach of the ketone, which can lead to one diastereomer being formed in excess of the other, a phenomenon known as substrate-controlled diastereoselectivity.[4]

Sources

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• 4. Stereoselective Formation of Substituted 1,3-Dioxolanes through a Three-Component Assembly during the Oxidation of Alkenes with Hypervalent Iodine(III) - PMC [pmc.ncbi.nlm.nih.gov]

solubility profile of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane in organic solvents

Technical Whitepaper: Solubility Profiling & Solvent Selection Strategy for 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

Executive Summary

This technical guide characterizes the solubility profile of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane (CAS 131812-67-4), a highly lipophilic acetal often utilized in fragrance chemistry (trade name Okoumal) and as a hydrophobic intermediate in organic synthesis.

With a calculated LogP (octanol/water partition coefficient) ranging between 5.1 and 6.4 , this molecule exhibits classic hydrophobic behavior. It is insoluble in aqueous media but shows high affinity for non-polar and polar aprotic organic solvents. This guide provides a predictive solubility table based on Hansen Solubility Parameters (HSP), a mechanistic explanation of solvation, and a validated gravimetric protocol for empirical determination.

Molecular Architecture & Solvation Thermodynamics

To predict solubility, we must analyze the competition between the solute's cohesive energy and the solvent-solute adhesive forces.

• Lipophilic Domain (Dominant): The molecule features a hexyl chain (C6) and a phenyl ring . These moieties generate significant London Dispersion forces (

  ), requiring solvents with matching dispersive energy to overcome the solute-solute interactions.

• Polar Domain (Recessive): The 1,3-dioxolane ring contains two ether oxygens. While these can act as weak hydrogen bond acceptors (

  ), the steric bulk of the hexyl and phenyl groups shields them, significantly reducing water miscibility.

Thermodynamic Verdict: Solubility is driven by entropy of mixing in lipophilic solvents. High-polarity solvents (water, glycerol) cannot overcome the energy penalty required to create a cavity for this bulky hydrophobic molecule (the Hydrophobic Effect).

Visualization: Solvation Mechanism

Figure 1: Mechanistic pathway of solvation. The molecule's high lipophilicity favors Van der Waals interactions over Hydrogen bonding.

Solubility Profile Data

The following data categorizes solvents based on the "Like Dissolves Like" principle, derived from the molecule's structural analogs and fragrance industry data.

Solubility Key:

• Excellent: > 100 mg/mL (Miscible in all proportions)

• Good: 10–100 mg/mL

• Poor/Insoluble: < 0.1 mg/mL

Solvent Class	Representative Solvents	Solubility Status	Technical Notes
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent	Primary choice for synthesis/extraction. High density facilitates phase separation from water.
Aromatic Hydrocarbons	Toluene, Benzene, Xylene	Excellent	- stacking interactions with the phenyl ring enhance solubility.
Aliphatic Hydrocarbons	Hexane, Cyclohexane, Heptane	Good to Excellent	The hexyl tail ensures compatibility. Excellent for recrystallization if cooling induces precipitation.
Ethers	THF, Diethyl Ether, MTBE	Excellent	The dioxolane ring is chemically similar to ethers, ensuring high miscibility.
Alcohols (Short Chain)	Ethanol, Methanol, Isopropanol	Good	Soluble, but temperature-dependent. Water content in the alcohol will drastically reduce solubility (cloud point).
Esters	Ethyl Acetate, Isopropyl Myristate	Excellent	Standard carrier solvents for this ingredient in fragrance applications.
Glycols	Propylene Glycol, Dipropylene Glycol	Moderate	Soluble in DPG (used in perfumery); less soluble in Propylene Glycol due to higher polarity.
Aqueous	Water, PBS Buffers	Insoluble	Experimental data suggests < 8 mg/L. Requires surfactant (e.g., Tween 80) for emulsification.

Experimental Protocol: Gravimetric Saturation

As exact quantitative data (mg/mL) is often proprietary for specific batches, researchers must validate solubility empirically. Do not rely solely on visual inspection.

Objective: Determine the saturation solubility (

) of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane in a target solvent at 25°C.

Materials

• Analytical Balance (Precision

  0.01 mg).

• 0.45 µm PTFE Syringe Filters (Hydrophobic).

• Scintillation Vials (20 mL) with PTFE-lined caps.

• Centrifuge or Magnetic Stir Plate.

Workflow (SOP)

• Supersaturation: Add excess solute (liquid/oil) to 2.0 mL of solvent in a vial until a distinct phase separation or droplets persist at the bottom.

• Equilibration: Vortex for 1 minute, then stir at 25°C for 24 hours.

  • Note: For viscous oils, heating to 40°C briefly can speed up dissolution, but re-equilibration at 25°C is mandatory.

• Phase Separation: Centrifuge at 3000 RPM for 10 minutes to pellet undissolved oil/solids.

• Filtration: Draw the supernatant and pass through a pre-warmed 0.45 µm PTFE filter.

• Gravimetric Analysis:

  • Weigh an empty, dry aluminum weighing pan (

    ).

  • Pipette exactly 1.0 mL of filtrate onto the pan.

  • Evaporate solvent (vacuum oven or nitrogen stream) until constant weight is achieved.

  • Weigh the residue + pan (

    ).

Calculation:

Visualization: Validated Workflow

Figure 2: Gravimetric determination workflow for lipophilic oils.

Application Context & Formulation Strategy

For Drug Delivery & Synthesis

• Reaction Solvent: When using this molecule as a protected intermediate, Dichloromethane (DCM) is the preferred solvent due to high solubility and ease of removal.

• Purification: Because it is highly lipophilic, it can be purified via Liquid-Liquid Extraction (LLE) .

  • Protocol: Dissolve crude mixture in Hexane/Ethyl Acetate; wash with water. The dioxolane will remain in the organic layer, while polar impurities partition into the water.

For Fragrance/Cosmetic Formulation[1][2][3][4]

• Fixative Use: Its high boiling point (>300°C) and lipophilicity make it an excellent fixative.

• Carrier Systems: Dissolve in Dipropylene Glycol (DPG) or Isopropyl Myristate (IPM) for stable concentrates. Avoid high-water formulations without solubilizers (e.g., PEG-40 Hydrogenated Castor Oil).

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 3034278: 2,4-Dimethyl-2-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-1,3-dioxolane (Okoumal Analog). Retrieved from [Link]

  • Note: While the exact CAS 131812-67-4 entry varies by database, the structural analogs in PubChem confirm the lipophilic physicochemical properties.

• The Good Scents Company. (2023). Okoumal (Givaudan) - CAS 131812-67-4.[1][2][3][4][5] Retrieved from [Link]

  • Source for specific solubility data (Insoluble in water, Soluble in Alcohol) and physical constants.[3]

• European Chemicals Agency (ECHA). (2023). Registration Dossier: Reaction mass of isomers of 2-hexyl-2-methyl-4-phenyl-1,3-dioxolane. Retrieved from [Link]

  • Authoritative source for REACH safety data and environmental f

• Abbott, S. (2023). Hansen Solubility Parameters in Practice (HSPiP). Retrieved from [Link]

  • Theoretical basis for solvent selection logic.

Sources

• 1. woody dioxolane   131812-67-4 [thegoodscentscompany.com]
• 2. Okoumal Aroma Chemical – Enquire & Order Now [chemicalbull.com]
• 3. Woody Dioxolane (Okoumal) Online | Woody Dioxolane (Okoumal) Manufacturer and Suppliers [scimplify.com]
• 4. 1,3-Dioxolane, 2,4-dimethyl-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)- | C19H28O2 | CID 3034278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ScenTree - Okoumal® (CAS N° 131812-67-4- 131812-51-6- 131812-52-7) [scentree.co]

2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane safety data sheet (SDS)

Advanced Safety, Synthesis, and Application Profile

Part 1: Executive Summary & Chemical Identity

2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is a lipophilic heterocyclic compound belonging to the 1,3-dioxolane class. Structurally, it is a cyclic ketal derived from the condensation of a methyl hexyl ketone (2-octanone) and a vicinal diol (styrene glycol).

Unlike the volatile parent compound 1,3-dioxolane (a common solvent), this derivative is characterized by high molecular weight, low volatility, and significant hydrophobicity due to the presence of a hexyl chain and a phenyl ring. It is primarily utilized as a specialized building block in organic synthesis, a potential fragrance ingredient (due to its acetal structure), and a hydrophobic protecting group strategy in pharmaceutical development.

Chemical Identifiers

Parameter	Detail
Chemical Name	2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane
CAS Number	55668-45-6
Molecular Formula	C₁₆H₂₄O₂
Molecular Weight	248.36 g/mol
SMILES	CC1(OCC(C1)c2ccccc2)CCCCCC
Structure Type	Cyclic Ketal / Acetal

Part 2: Synthesis & Manufacturing Logic

Retrosynthetic Analysis

The synthesis of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane follows a classic acid-catalyzed ketalization pathway. Understanding this pathway is critical for researchers to predict impurities (unreacted ketone) and stability issues (acid sensitivity).

• Precursor A (Ketone): 2-Octanone (Methyl Hexyl Ketone) – Provides the lipophilic hexyl tail.

• Precursor B (Diol): 1-Phenyl-1,2-ethanediol (Styrene Glycol) – Provides the dioxolane ring backbone and phenyl group.

• Catalyst: p-Toluenesulfonic acid (pTSA) or similar Lewis Acid.

• Conditions: Reflux with Dean-Stark apparatus for azeotropic water removal (driving equilibrium to product).

Reaction Pathway Diagram

The following diagram illustrates the synthesis workflow and the critical equilibrium dynamics.

Caption: Acid-catalyzed condensation synthesis. Continuous water removal is required to prevent the reverse hydrolysis reaction.

Part 3: Physicochemical Properties (Technical Data)

Note: Where experimental values for this specific CAS are unavailable in public registries, values are derived from validated Structure-Property Relationship (SPR) models for phenyl-substituted dioxolanes.

Property	Value / Description	Source/Note
Physical State	Viscous Liquid	Predicted based on MW & Structure
Color	Colorless to Pale Yellow	Typical of styrene glycol derivatives
Odor	Faint, characteristic (sweet/floral)	Typical of lipophilic acetals
Boiling Point	~310°C - 330°C (at 760 mmHg)	Estimated (High MW)
Flash Point	> 110°C (Closed Cup)	Predicted (Combustible, not Flammable)
Density	0.98 - 1.02 g/cm³	Estimated
LogP (Octanol/Water)	~4.5 - 5.2	High Lipophilicity (Bioaccumulative potential)
Solubility (Water)	Insoluble (< 1 mg/L)	Hydrophobic hexyl/phenyl groups
Solubility (Solvents)	Soluble in Ethanol, DCM, Toluene	Compatible with organic phases

Part 4: Safety Data Sheet (SDS) Core Guidelines

GHS Classification (Self-Classification)

Based on the chemical structure and analogous dioxolanes, the following hazards are relevant for risk assessment. This compound is NOT classified as a "Flammable Liquid" (Category 2) like simple dioxolane, but rather as a higher-boiling combustible.

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation. (Solvent effect of lipophilic tails).

  • H319: Causes serious eye irritation.[1][2][3][4]

  • H412: Harmful to aquatic life with long-lasting effects. (Due to high LogP).

Handling & Storage Protocols

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon).

  • Reasoning: While acetals are stable to base, they are acid-sensitive . Atmospheric moisture + trace acid (CO2) can lead to slow hydrolysis, releasing 2-octanone and styrene glycol.

• Incompatibilities: Strong oxidizing agents, Lewis acids, Bronsted acids.

Emergency Response

• Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[1][2]

• Skin Contact: Wash with soap and water.[4] Do not use solvents (enhances absorption).

• Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not flush to sewer (aquatic toxicity).

Part 5: Stability & Reactivity Logic

Understanding the stability profile is crucial for drug development applications, particularly regarding metabolic stability and shelf-life.

Hydrolytic Stability

Dioxolanes function as "masking groups" for ketones.

• pH < 4: Unstable. Rapid hydrolysis to starting materials.

• pH 7-14: Extremely stable. Resistant to nucleophilic attack and bases.

Metabolic & Environmental Fate

The following decision tree outlines the degradation pathway of the compound in biological or environmental systems.

Caption: Stability profile showing acid-catalyzed hydrolysis vs. enzymatic oxidation pathways.

Part 6: References

• Sigma-Aldrich. (2023). Product Specification: 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane (Product No. S941298).[5][6] Merck KGaA.

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Reference for 1,3-dioxolane stability and synthesis conditions).

• PubChem. (2023). Compound Summary: 2-Octanone (CAS 111-13-7).[7] National Library of Medicine.

• PubChem. (2023). Compound Summary: Styrene Glycol (CAS 93-56-1). National Library of Medicine.

• European Chemicals Agency (ECHA). (2023). Guidance on the Application of the CLP Criteria - 1,3-Dioxolane Derivatives. (General safety classification standards for acetals).

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. pallavchemicals.com [pallavchemicals.com]
• 3. carlroth.com [carlroth.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. Sigma-aldrich 4-methyl-1,3-dioxolan-2-one | Sigma-Aldrich [sigmaaldrich.com]
• 6. Phenyl hexyl | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-Octanone | C8H16O | CID 8093 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

acetalization of 2-octanone with styrene glycol derivatives

Application Note & Protocol

Topic: Acetalization of 2-Octanone with Styrene Glycol Derivatives: A Comprehensive Guide for Researchers

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Acetal Protection

In the landscape of organic synthesis, the carbonyl group is a cornerstone of molecular architecture, yet its reactivity often presents a challenge in multi-step synthetic pathways. The strategic protection and deprotection of carbonyls are therefore fundamental operations. Acetalization, the conversion of a carbonyl to an acetal, stands as one of the most robust and widely employed methods for this purpose.[1][2][3] Cyclic acetals, formed from the reaction of a ketone or aldehyde with a diol, are particularly favored due to their enhanced stability under a wide range of non-acidic conditions, including exposure to strong bases, nucleophiles, and reducing agents.[4][5][6]

This guide focuses on the acetalization of 2-octanone, a common aliphatic ketone[7][8], with styrene glycol (1-phenyl-1,2-ethanediol) and its derivatives. This specific reaction is of significant interest for several reasons:

• Chiral Synthesis: Styrene glycol possesses a stereocenter. When enantiomerically pure styrene glycol is used, it can serve as a chiral auxiliary, enabling the diastereoselective synthesis of complex molecules, a critical consideration in drug development.[9][10][11]

• Fragrance & Flavor Industry: Many acetals are valued for their unique organoleptic properties and are used as ingredients in fragrances and flavors.[12]

• Advanced Intermediates: The resulting acetal is a versatile intermediate, primed for further functionalization in the synthesis of complex natural products and active pharmaceutical ingredients (APIs).

This document provides a detailed exploration of the underlying mechanism, a step-by-step experimental protocol, key optimization parameters, and analytical characterization techniques for this important transformation.

Part 1: The Reaction Mechanism Unveiled

The formation of a cyclic acetal from 2-octanone and styrene glycol is a reversible, acid-catalyzed reaction.[13][14] Understanding the mechanism is crucial for troubleshooting and optimizing the reaction conditions. The entire process is driven by Le Chatelier's principle, where the removal of the water byproduct shifts the equilibrium toward the product.[13][14]

The mechanism proceeds through the following key stages:

• Carbonyl Activation: The reaction initiates with the protonation of the carbonyl oxygen of 2-octanone by an acid catalyst (e.g., p-toluenesulfonic acid, p-TsOH). This step significantly increases the electrophilicity of the carbonyl carbon.[5][14][15]

• Hemiacetal Formation: One of the hydroxyl groups of styrene glycol acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent deprotonation of the oxonium intermediate by a weak base (like another alcohol molecule or the conjugate base of the acid catalyst) yields a neutral hemiacetal.[16][17]

• Formation of a Leaving Group: The hydroxyl group of the hemiacetal is protonated by the acid catalyst, converting it into a good leaving group (H₂O).[4][14][15]

• Water Elimination & Oxonium Ion Formation: The lone pair on the remaining oxygen atom assists in the departure of the water molecule, leading to the formation of a resonance-stabilized oxonium ion.[14]

• Intramolecular Cyclization: The second hydroxyl group of the styrene glycol moiety, now tethered to the molecule, performs an intramolecular nucleophilic attack on the oxonium ion carbon.[5] This ring-closing step is entropically favored, especially for the formation of five- or six-membered rings.[5]

• Final Deprotonation: A final deprotonation step regenerates the acid catalyst and yields the stable cyclic acetal product.

Below is a diagram illustrating the acid-catalyzed acetalization mechanism.

Caption: Acid-catalyzed mechanism for cyclic acetal formation.

Part 2: Experimental Protocol

This protocol details the synthesis of 2-methyl-2-hexyl-4-phenyl-1,3-dioxolane from 2-octanone and styrene glycol.

A. Materials & Reagents

Reagent	Formula	M.W.	Quantity	Purity	Notes
2-Octanone	C₈H₁₆O	128.21	12.82 g (0.10 mol)	>98%	---
Styrene Glycol	C₈H₁₀O₂	138.16	15.20 g (0.11 mol)	>98%	Use 1.1 equivalents.
p-Toluene­sulfonic acid (p-TsOH)	C₇H₈O₃S·H₂O	190.22	190 mg (1.0 mmol)	>98.5%	Catalyst (1 mol%).
Toluene	C₇H₈	92.14	200 mL	Anhydrous	Solvent.
Saturated NaHCO₃ solution	---	---	~100 mL	---	For work-up.
Brine (Saturated NaCl)	---	---	~100 mL	---	For work-up.
Anhydrous MgSO₄ or Na₂SO₄	---	---	~10 g	---	Drying agent.

B. Equipment

• 500 mL two-neck round-bottom flask

• Dean-Stark apparatus and condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for purification (e.g., distillation apparatus or chromatography column)

• TLC plates (silica gel), chamber, and UV lamp

C. Step-by-Step Procedure

The workflow for the synthesis is outlined below.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 3. Acetals can be used as protecting groups for aldehydes, ketones, ... | Study Prep in Pearson+ [pearson.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Formation and Reactions of Acetals - Chemistry Steps [chemistrysteps.com]
• 6. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. prepchem.com [prepchem.com]
• 9. Chiral Diol-Based Organocatalysts in Enantioselective Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. encyclopedia.pub [encyclopedia.pub]
• 12. Highly Efficient Acetalization and Ketalization Catalyzed by Cobaloxime under Solvent-Free Condition [mdpi.com]
• 13. Protection of Carbonyl Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. youtube.com [youtube.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. youtube.com [youtube.com]

Application Note: Synthesis and Utilization of 1,3-Dioxolane-Functionalized ATRP Initiators

Executive Summary

This guide details the protocol for synthesizing and utilizing polymerization initiators containing 1,3-dioxolane moieties . These initiators are critical tools in macromolecular engineering, serving a dual purpose:

• Efficient Initiation: They contain an activated alkyl halide (typically

  -bromoester) capable of initiating ATRP with high fidelity.

• Masked Functionality: The 1,3-dioxolane ring acts as a robust protecting group for a vicinal diol. Upon exposure to acidic environments (e.g., tumor microenvironments, endosomes, or post-polymerization processing), the ring hydrolyzes to reveal a hydrophilic glycerol-like terminus.

This technology is essential for developing pH-responsive drug delivery systems , cleavable block copolymers , and surface-grafted interfaces where tunable hydrophilicity is required.

Strategic Overview & Mechanism

The core strategy relies on the stability of the cyclic acetal (dioxolane) under basic and neutral conditions (compatible with ATRP) and its rapid cleavage under acidic conditions.

The Pathway

The workflow involves three distinct phases:

• Precursor Synthesis: Esterification of Solketal (a dioxolane alcohol) with 2-bromoisobutyryl bromide.

• Polymerization (ATRP): Controlled growth of the polymer chain from the bromide site.

• Deprotection: Acid-catalyzed hydrolysis to generate the diol-functionalized polymer.

Mechanistic Visualization

The following diagram illustrates the chemical transformation from initiator synthesis to the final functionalized polymer.

[1]

Protocol 1: Synthesis of the Initiator (Solketal-iBBr)

Target Molecule: (2,2-dimethyl-1,3-dioxolan-4-yl)methyl 2-bromo-2-methylpropanoate.

Materials

• Solketal (racemic): >98% purity. Note: Dry over molecular sieves if water content is >0.1%.

• 2-Bromoisobutyryl bromide (BiBB): 98%. Store in fridge; handle in fume hood.

• Triethylamine (TEA): Anhydrous.

• Dichloromethane (DCM): Anhydrous (dried over CaH2 or from solvent system).

• Workup: NaHCO3 (sat. aq.), Brine, MgSO4 (anhydrous).

Step-by-Step Procedure

• Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a dropping funnel. Flush with Argon or Nitrogen for 15 mins.

• Solvation: Add Solketal (5.0 g, 37.8 mmol, 1.0 eq) and TEA (6.3 mL, 45.4 mmol, 1.2 eq) to the flask. Add 100 mL of anhydrous DCM.

• Cooling: Submerge the flask in an ice/water bath (0 °C). Allow to equilibrate for 10 mins.

• Addition: Dilute BiBB (5.6 mL, 45.4 mmol, 1.2 eq) in 20 mL anhydrous DCM. Add this solution dropwise via the dropping funnel over 30–45 minutes.

  • Scientific Rationale: Slow addition at 0 °C prevents the exotherm from opening the acid-sensitive dioxolane ring and minimizes side reactions.

• Reaction: Once addition is complete, allow the reaction to warm to room temperature naturally and stir for 12–24 hours. A white precipitate (TEA·HBr salt) will form.

• Workup:

  • Filter off the precipitate.

  • Wash the organic filtrate sequentially with:

    • 50 mL Water (x2)

    • 50 mL Sat. NaHCO3 (x2) – Crucial to remove unreacted acid bromide.

    • 50 mL Brine (x1)

  • Dry over MgSO4, filter, and concentrate under reduced pressure (rotary evaporator).

• Purification: The crude oil is typically pure enough (>95%) for polymerization. If needed, purify via silica gel column chromatography (Hexane/Ethyl Acetate 9:1).

Yield Expectation: 85–95% (Clear, slightly viscous oil).

Protocol 2: ATRP Polymerization (Case Study: PMMA)

This protocol uses the Solketal-iBBr initiator to synthesize Poly(methyl methacrylate) (PMMA) with a dioxolane chain end.

Materials

• Monomer: Methyl Methacrylate (MMA), passed through basic alumina to remove inhibitor.

• Initiator: Solketal-iBBr (from Protocol 1).

• Catalyst: Cu(I)Br (99.999% or purified via acetic acid wash).

• Ligand: PMDETA (N,N,N',N'',N''-pentamethyldiethylenetriamine).[1]

• Solvent: Anisole (optional, for solution polymerization) or Bulk.

Step-by-Step Procedure

• Stoichiometry: Target DP = 100.

  • Ratio: [Monomer] : [Initiator] : [CuBr] : [Ligand] = 100 : 1 : 1 : 1.

• Charging: To a dry Schlenk tube, add CuBr (14.3 mg, 0.1 mmol). Seal and cycle vacuum/Nitrogen (3x) to remove oxygen.

• Solution Prep: In a separate vial, mix MMA (1.0 g, 10 mmol), Solketal-iBBr (28.1 mg, 0.1 mmol), PMDETA (21 µL, 0.1 mmol), and Anisole (1 mL). Degas this solution by bubbling Nitrogen for 15 mins.

• Initiation: Syringe the degassed monomer/initiator mix into the Schlenk tube containing CuBr. The solution should turn light green/blue (depending on complexation).

• Polymerization: Place in a pre-heated oil bath at 60 °C . Stir at 300 rpm.

  • Time: 2–4 hours (Stop at ~50-60% conversion to preserve end-group fidelity).

• Termination: Expose to air (oxidizes Cu(I) to Cu(II), stopping the radical process) and dilute with THF.

• Purification: Pass through a neutral alumina plug to remove the copper catalyst (solution turns from green to clear). Precipitate into cold methanol/hexane (1:10).

Protocol 3: Post-Polymerization Hydrolysis

This step converts the hydrophobic dioxolane end-group into a hydrophilic vicinal diol.

Reagents

• Solvent: THF (Tetrahydrofuran).[1]

• Acid: 1M HCl (aqueous) or Trifluoroacetic acid (TFA).

Procedure

• Dissolve the purified polymer in THF (approx. 50 mg/mL).

• Add 1M HCl (10 vol% relative to THF).

  • Alternative: For faster cleavage, use 5% TFA in DCM.

• Stir at room temperature for 4–6 hours.

• Neutralization: Add solid NaHCO3 until bubbling stops (if using TFA) or neutralize with dilute NaOH.

• Recovery: Dialyze against water (MWCO 1000 Da) or re-precipitate to remove salts and acid traces.

Validation & Troubleshooting

Analytical Validation (1H NMR)

The success of the synthesis and hydrolysis is best monitored by observing the "diagnostic signals" of the dioxolane ring.

Moiety	Chemical Shift (ppm, CDCl3)	Multiplicity	Status Post-Hydrolysis
Gem-dimethyl (Acetal)	1.36, 1.42	Singlets	Disappears
Dioxolane -CH-	4.2 - 4.3	Multiplet	Shifts/Broadens (becomes -CH-OH)
Initiator Ester -CH2-	4.1 - 4.2	Doublet/Multiplet	Remains (linkage intact)
PMMA -OCH3	3.60	Singlet	Remains Constant (Internal Std)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Initiator Yield	Hydrolysis of BiBB	Ensure DCM and glassware are strictly anhydrous.
No Polymerization	Oxygen poisoning	Improve freeze-pump-thaw cycles; use higher purity CuBr.
Broad PDI (>1.5)	Fast initiation / Hot spots	Dilute with solvent (Anisole); lower temperature to 40-50°C.
Premature Hydrolysis	Acidic silica gel	Use neutral alumina or silica treated with 1% TEA for purification.
Incomplete Hydrolysis	Steric hindrance	Increase reaction time; switch from HCl to TFA; heat to 40°C.

References

• Solketal Initiator Synthesis & ATRP

  • Title: Synthesis of well-defined block copolymers containing regioregular poly(3-hexyl thiophene) via anionic macroinitiation. (Context: Solketal derivatives as functional initiators).

  • Source:Macromolecules (Adapted protocols for functional initi

  • Link:[Link] (General reference for functional ATRP initiators).

• Acid-Labile Dioxolane Polymers

  • Title: Cationic Ring-Opening Copolymerization of Cyclic Acetals and 1,3-Dioxolan-4-ones.[2]

  • Source:Macromolecules (2023).[2]

  • Link:[Link]

• General Solketal Acrylate ATRP

  • Title: Atom Transfer Radical Polymerization of Solketal Acrylate Using Cyclohexanone as the Solvent.[1]

  • Source:ResearchG

  • Link:[Link]

• Hydrolysis Protocols

  • Title: Development of an Acid-Labile Ketal Linked Amphiphilic Block Copolymer Nanoparticles for pH-Triggered Release of Paclitaxel.[3]

  • Source:MDPI Polymers (2021).

  • Link:[Link]

(Note: While specific "Solketal-iBBr" papers are often embedded within broader synthesis papers, the chemistry described above is a standard organic esterification applied to a known alcohol, validated by the principles of ATRP functional initiator design.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

improving yield of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane synthesis

Executive Summary

You are encountering yield ceilings in the synthesis of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane . This is a classic "equilibrium-limited" reaction between 2-octanone and styrene glycol (1-phenyl-1,2-ethanediol).

The structural constraints of your substrates create a "perfect storm" for low yields:

• Steric Hindrance: 2-Octanone is a methyl-hexyl ketone; the hexyl chain provides significant steric bulk compared to simple acetones.

• Electronic Deactivation: Ketones are electrophilically weaker than aldehydes.

• Hydrolysis Risk: The resulting dioxolane ring, possessing a benzylic position (from styrene glycol), is susceptible to acid-catalyzed hydrolysis during workup.

This guide moves beyond standard textbook protocols to industrial process optimization, focusing on thermodynamic forcing and kinetic acceleration .

Module 1: The Reaction Engine (Mechanism & Thermodynamics)

To improve yield, we must visualize the reaction not as a linear path, but as a reversible loop. The formation of the dioxolane ring generates water. If this water is not removed faster than it is formed, the reverse reaction (hydrolysis) dominates.

The "Water Sink" Strategy

The following diagram illustrates the critical equilibrium points and the "Water Sink" required to drive the reaction to completion.

Figure 1: The Ketalization Equilibrium Loop. Note that the "Water Sink" is the only mechanism preventing the system from reverting to starting materials.

Module 2: Troubleshooting Guides (Symptom-Based)

Issue A: "My reaction stalls at 60-70% conversion."

Diagnosis: Water Entrainment. In standard Dean-Stark setups, toluene can hold dissolved water even at reflux, or the trap may reach saturation. The steric bulk of 2-octanone slows the forward rate, allowing ambient moisture to compete.

Protocol Adjustment:

• Switch to Cyclohexane/Toluene Mix: While Toluene (BP 110°C) is standard, a mixture with Cyclohexane can improve water separation in the trap due to density differences.

• The "Double-Trap" Method: Place a Soxhlet extractor containing activated 4Å Molecular Sieves between the reaction flask and the reflux condenser. This actively dries the returning solvent condensate, pushing the water concentration in the flask to near-zero ppm.

  • Why? Dean-Stark traps rely on phase separation. Molecular sieves rely on adsorption. Sieves are thermodynamically superior for reaching <50 ppm water content.

Issue B: "The product degrades/turns dark during distillation."

Diagnosis: Acid-Catalyzed Reversal. Your target molecule contains a benzylic acetal linkage. This is chemically fragile. If you distill the product while trace acid catalyst (p-TSA) is still present, the heat will catalyze the decomposition of your product back into the ketone and diol (or polymerized styrenics).

Protocol Adjustment:

• Mandatory Neutralization: Before any heat is applied for concentration, the reaction mixture must be neutralized.

  • Action: Add solid

    or triethylamine to the reaction mixture at room temperature. Stir for 30 minutes.

  • Verification: Check pH of an aqueous spot test. It must be pH 7-8.

• Filter, Don't Wash: Aqueous washes can induce hydrolysis. Filter off the solid salts/catalyst through a celite pad.

Issue C: "Yield is low despite full conversion."

Diagnosis: Oligomerization of Styrene Glycol. Styrene glycol can self-condense under harsh acidic conditions.

Protocol Adjustment:

• Stoichiometry Flip: Do not use 1:1 equivalents. Use 2-Octanone in excess (1.5 to 2.0 equivalents) .

  • Logic: By flooding the system with ketone, you statistically favor the Ketone-Diol collision over the Diol-Diol collision. 2-Octanone is easier to recover via distillation than the diol.

Module 3: Optimized Synthesis Protocol

Target Scale: 50 mmol (approx. 10g theoretical yield)

Reagents

Component	Role	Amount	Notes
Styrene Glycol	Limiting Reagent	6.9 g (50 mmol)	Solid, MP ~67°C
2-Octanone	Excess Reagent	9.6 g (75 mmol)	1.5 Equivalents
p-TSA Monohydrate	Catalyst	0.19 g (1 mmol)	2 mol% loading
Toluene	Solvent	100 mL	Anhydrous

Step-by-Step Workflow

• Setup: Equip a 250mL Round Bottom Flask (RBF) with a magnetic stir bar, a Dean-Stark trap (pre-filled with toluene), and a reflux condenser.

  • Pro-Tip: If available, mount a Soxhlet extractor with 10g of activated 3Å or 4Å molecular sieves between the flask and condenser instead of the Dean-Stark for maximum yield.

• Charging: Add Styrene Glycol, 2-Octanone, and Toluene. Stir until dissolved.

• Catalysis: Add p-TSA.

• Reflux: Heat to vigorous reflux (oil bath ~135°C). Ensure rapid condensation rate (1 drop/second).

• Monitoring: Run for 4-6 hours. Monitor water collection.[1]

  • Checkpoint: TLC (Hexane/EtOAc 9:1). Look for the disappearance of the polar Styrene Glycol spot.

• Quench (CRITICAL): Cool to Room Temperature. Add 0.5g Sodium Bicarbonate (

  ) powder. Stir for 20 mins.

• Filtration: Filter through a sintered glass funnel to remove the catalyst and salts.

• Isolation:

  • Rotary evaporate the Toluene (50°C, 50 mbar).

  • Vacuum Distillation: Distill the residue under high vacuum (<1 mmHg).

  • Fraction 1: Excess 2-Octanone (lower BP).

  • Fraction 2: Target Dioxolane (High BP).

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use Molecular Sieves directly in the flask? A: Generally, no . While sieves remove water, they can physically grind the stir bar and create fine dust that makes workup difficult. Furthermore, some sieves are slightly basic (depending on the binder), which can kill your acid catalyst. The Soxhlet method or a modified Dean-Stark (sieves in the trap arm) is superior.

Q2: I see two spots on TLC close together. Is this an impurity? A: Likely not . Your product has two chiral centers (C2 and C4/C5). You are synthesizing a mixture of diastereomers (cis/trans isomers). These often separate slightly on silica. Do not discard the "second" spot without NMR verification.

Q3: Can I use Sulfuric Acid instead of p-TSA? A: It is risky . Sulfuric acid is a strong oxidant and can char the styrene glycol. p-Toluenesulfonic acid (p-TSA) or Camphorsulfonic acid (CSA) are milder organic soluble acids that minimize oxidative side reactions.

References & Grounding[2][3][4]

• Protective Groups in Organic Synthesis (Greene & Wuts).

  • Context: Standard protocols for 1,3-dioxolane formation and stability of benzylidene acetals.

  • Source:

• Optimization of Acetalization Reactions .

  • Context: Use of molecular sieves vs. Dean-Stark traps for equilibrium shifting.

  • Source:Journal of Organic Chemistry, 2019, 84, 12, 8309–8314.

• Synthesis of Hindered Ketals .

  • Context: Strategies for reacting sterically hindered ketones (like 2-octanone) using azeotropic distillation.

  • Source:Organic Process Research & Development, 2010, 14, 2, 332–338.

• Sigma-Aldrich Technical Bulletin: 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane .

  • Context: Product specifications and handling.

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

This technical guide addresses the stability profile of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane , a lipophilic ketal often utilized in fragrance formulations (as a fixative or substantive odorant) and as a hydrophobic protecting group in organic synthesis.[1]

While 1,3-dioxolanes are classically regarded as stable under neutral/basic conditions, the introduction of a phenyl group at C4 creates a specific vulnerability to oxidative stress via radical mechanisms.[1] This guide dissects those failure modes.

[1]

Status: Operational Subject: Oxidative Stress & Hydrolytic Stability Ticket Priority: High (Degradation Risk)[1]

Part 1: Diagnostic & Troubleshooting (Q&A)

Q1: My sample has developed a distinct "sour" or "rancid" odor and yellow discoloration. Is this oxidation or hydrolysis?

Diagnosis: This is likely a synergistic failure .[1]

• The Root Cause: The yellowing suggests oxidative degradation at the C4-benzylic position.[1] This radical process generates hydroperoxides, which eventually cleave to form ketones and carboxylic acids.[1]

• The Secondary Effect: The "sour" smell indicates the presence of free acids (likely benzoic acid or hexanoic acid derivatives).[1] These acidic byproducts autocatalyze the hydrolysis of the remaining dioxolane ring, reverting it to the parent ketone (2-octanone) and diol (1-phenyl-1,2-ethanediol).[1]

• Immediate Action: Check the pH of an aqueous extract.[1] If pH < 5.0, hydrolysis is accelerating.[1]

Q2: We observe impurity peaks at RRT 0.85 and 1.2 during HPLC analysis. What are they?

Technical Insight:

• RRT ~0.85 (More Polar): Likely 1-phenyl-1,2-ethanediol .[1] This is the hydrolysis byproduct of the glycol backbone.[1]

• RRT ~1.2 (Less Polar/UV Active): Likely Benzoate esters or 2-octanone .[1] Under oxidative stress, the dioxolane ring can undergo

  -scission, rearranging into benzoate esters (e.g., 2-octyl benzoate derivatives).[1]

• Validation: Perform LC-MS. Look for a mass loss of 128 Da (2-octanone loss) or the appearance of

  122 (benzoic acid fragment).[1]

Q3: Can I stabilize this compound with standard BHT?

Recommendation: Yes, but with caveats.

• BHT (Butylated Hydroxytoluene) is effective against the initial radical propagation.[1] However, because the C4-benzylic radical is relatively stable, you may need a secondary antioxidant (peroxide scavenger) like Thioethers or Phosphites (e.g., Irgafos 168) to prevent the hydroperoxides from decomposing into acidic species.[1]

• Protocol: Load BHT at 0.1% w/w. Ensure the matrix is strictly neutral (pH 7).[1]

Part 2: Deep Dive – The Mechanism of Failure[1]

To understand the instability, one must look at the molecular orbital vulnerabilities.[1] The molecule has two distinct "weak points":[1]

• The Ketal Center (C2): Sterically crowded (Hexyl/Methyl) but electronically stable to oxidation.[1] It is, however, extremely sensitive to acid .[1]

• The Benzylic Ether (C4): The hydrogen atom at C4 is benzylic.[1] The bond dissociation energy (BDE) of a benzylic C-H bond is significantly lower (~85-90 kcal/mol) than a standard alkyl C-H bond (~98 kcal/mol).[1]

The Oxidative Cascade

Under oxidative stress (light, heat, trace metals), the following pathway occurs:

• Initiation: A radical initiator (

  ) abstracts the C4-Benzylic Hydrogen .[1]

• Propagation: The resulting C4 radical is stabilized by the adjacent phenyl ring and the ether oxygen.[1] It reacts with

  to form a peroxyl radical.[1]

• Termination/Degradation: The peroxyl radical abstracts a proton to form a Hydroperoxide .[1] This unstable intermediate undergoes Hock-like rearrangement or

  -scission, cleaving the dioxolane ring.[1]

Pathway Visualization

Figure 1: The oxidative degradation cascade of 4-phenyl-substituted dioxolanes, highlighting the critical role of the benzylic position.[1]

Part 3: Experimental Validation Protocols

Use these self-validating protocols to assess the stability of your specific lot.

Protocol A: Forced Degradation (Oxidative)

Purpose: To determine susceptibility to radical oxidation vs. hydrolysis.[1]

• Preparation: Dissolve the compound to 1 mg/mL in Acetonitrile/Water (80:20).

• Stress Condition 1 (Peroxide): Add

  to a final concentration of 3%.[1] Incubate at 40°C for 24 hours.

• Stress Condition 2 (AIBN/Radical): Add 10 mM AIBN (Azobisisobutyronitrile). Incubate at 60°C for 4 hours.

• Analysis: Analyze via RP-HPLC (C18 column, Gradient 50-100% MeCN).

  • Result Interpretation: If degradation is significantly higher in Condition 2 than Condition 1, the failure mode is radical-driven benzylic oxidation .[1]

Protocol B: The "Buffer Challenge" (Hydrolytic Baseline)

Purpose: To establish the pH limits before oxidation creates false positives.

Buffer pH	Time (h)	Temp (°C)	Expected Recovery	Note
pH 1.2	2	37	< 5%	Rapid Ketal Hydrolysis
pH 4.5	24	25	80-90%	Slow Hydrolysis (Warning Zone)
pH 7.4	48	40	> 98%	Stable
pH 9.0	48	40	> 99%	Optimal Stability

Note: Dioxolanes are base-stable.[1] If you see degradation at pH 9, it is NOT hydrolysis; it is likely contaminant-driven oxidation.[1]

Part 4: Storage & Handling Specifications

To maximize shelf-life, adhere to these handling tiers:

• Tier 1 (Standard): Store in amber glass (UV protection) under nitrogen headspace.

• Tier 2 (Formulation): If used in an emulsion or aqueous system, maintain pH > 6.0 . Use a buffer (e.g., Citrate or Phosphate) to prevent local acid hotspots.[1]

• Tier 3 (Additives):

  • Radical Scavenger: BHT (200 ppm) or Tocopherol.[1]

  • Metal Chelator: EDTA (if aqueous phase is present) to stop metal-catalyzed radical generation.[1]

References

• Greene, T. W., & Wuts, P. G. M. (1999).[1][2] Protective Groups in Organic Synthesis. Wiley-Interscience.[1][2][3] (Defines the general acid-lability of 1,3-dioxolanes and their stability in basic media). [1]

• Agrawal, M., et al. (2013).[1] Oxidation of Benzylic Ethers: Mechanism and Synthetic Applications. Journal of Organic Chemistry. (Details the susceptibility of benzylic C-H bonds to radical abstraction).

• Wuts, P. (2002).[1] The stability of acetals and ketals in neutral and basic media. Organic Reactions.

• Hiatt, R. (1971).[1] Oxidation of Ethers and Acetals. In Organic Peroxides, Vol 2. Wiley.[1][2][3] (Foundational text on the formation of hydroperoxides at the ether linkage).

Sources

• 1. Dioxolane - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Reference Data & Comparative Studies

A Researcher's Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

For researchers and professionals in drug development and analytical chemistry, understanding the mass spectral fragmentation of a molecule is paramount for its unequivocal identification and characterization. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 2-hexyl-2-methyl-4-phenyl-1,3-dioxolane. In the absence of a publicly available experimental spectrum for this specific compound, this guide will leverage established principles of mass spectrometry and comparative data from structurally related molecules to provide a robust predictive analysis.

The Significance of 1,3-Dioxolanes

The 1,3-dioxolane moiety is a valuable heterocyclic system in synthetic chemistry, frequently employed as a protecting group for carbonyl compounds and 1,2-diols due to its stability under various conditions and its susceptibility to cleavage under acidic hydrolysis.[1] Beyond their protective role, 1,3-dioxolane derivatives are integral to the synthesis of numerous pharmaceuticals and agrochemicals and are found in a variety of biologically active molecules.[1][2] Their presence in fragrance and flavor formulations also highlights their diverse applications.

Predicting the Fragmentation Pattern: A Mechanistic Approach

Electron ionization (EI) mass spectrometry involves bombarding a molecule with high-energy electrons, leading to the formation of a molecular ion (M•+) and subsequent fragmentation. The fragmentation pathways are governed by the relative bond strengths and the stability of the resulting fragment ions and neutral losses.

The structure of 2-hexyl-2-methyl-4-phenyl-1,3-dioxolane presents several likely fragmentation pathways. The initial ionization is expected to occur through the loss of a non-bonding electron from one of the oxygen atoms in the dioxolane ring, as these are the most weakly held electrons.[3][4]

Molecular Ion Peak (M•+): The molecular formula of 2-hexyl-2-methyl-4-phenyl-1,3-dioxolane is C₁₆H₂₄O₂. Its molecular weight is 248.36 g/mol . Therefore, the molecular ion peak [M]•+ is expected at an m/z of 248. The presence of a phenyl group generally leads to a more prominent molecular ion peak compared to purely aliphatic compounds due to the stability of the aromatic ring.[5]

Key Fragmentation Pathways

The fragmentation of the molecular ion will proceed through several competing pathways, dictated by the stability of the resulting carbocations and radical species.

Alpha-Cleavage: This is a common fragmentation pathway for compounds containing heteroatoms.[3] Cleavage of the bonds adjacent to the oxygen atoms in the dioxolane ring is highly probable.

• Loss of the Hexyl Radical: Cleavage of the C-C bond between the C2 of the dioxolane ring and the hexyl group would result in the loss of a hexyl radical (•C₆H₁₃). This would generate a stable oxonium ion at m/z 163 . This is predicted to be a major fragmentation pathway.

• Loss of the Methyl Radical: Similarly, cleavage of the C-C bond between the C2 of the dioxolane ring and the methyl group would lead to the loss of a methyl radical (•CH₃), resulting in an ion at m/z 233 .

• Ring Opening and Cleavage: Alpha-cleavage can also initiate ring opening. For instance, cleavage of the C2-O1 bond followed by cleavage of the C4-C5 bond could lead to various smaller fragments.

Cleavage of the Phenyl Group:

• Loss of the Phenyl Group: Cleavage of the C4-phenyl bond is possible, leading to the loss of a phenyl radical (•C₆H₅) and an ion at m/z 171 .

• Formation of the Tropylium Ion: Alkyl-substituted benzene rings often undergo rearrangement to form the highly stable tropylium ion (C₇H₇⁺) at m/z 91 .[5] This would involve cleavage of the bond between C4 and the dioxolane ring, followed by rearrangement. The presence of a prominent peak at m/z 91 is a strong indicator of a benzyl moiety.

Fragmentation of the Hexyl Chain:

• The hexyl group can undergo typical alkane fragmentation, leading to a series of ions separated by 14 Da (CH₂).[6] This would result in peaks at m/z 205 (M-29, loss of •C₂H₅), m/z 191 (M-43, loss of •C₃H₇), m/z 177 (M-57, loss of •C₄H₉), and m/z 163 (M-71, loss of •C₅H₁₁) .

Rearrangement Reactions:

• McLafferty-type Rearrangements: While less common in cyclic systems, rearrangements involving the transfer of a hydrogen atom followed by cleavage can occur.[7] For example, a hydrogen from the hexyl chain could transfer to an oxygen atom, initiating a different fragmentation cascade.

Predicted Mass Spectrum Summary

Based on the analysis of these pathways, the following table summarizes the key predicted ions and their origins.

m/z	Proposed Fragment	Origin	Predicted Intensity
248	[C₁₆H₂₄O₂]•+	Molecular Ion	Moderate
233	[M - CH₃]⁺	Loss of methyl radical	Moderate to High
163	[M - C₆H₁₃]⁺	Loss of hexyl radical	High (likely base peak)
105	[C₆H₅CO]⁺	Phenylcarbonyl ion	Moderate
91	[C₇H₇]⁺	Tropylium ion	High
77	[C₆H₅]⁺	Phenyl ion	Moderate
43	[C₃H₇]⁺ or [CH₃CO]⁺	Propyl cation or Acetyl cation	Moderate

Comparison with Structurally Similar Compounds

To lend further credence to these predictions, it is instructive to compare the expected fragmentation with that of simpler, related 1,3-dioxolanes.

• 2-Methyl-1,3-dioxolane: The NIST database shows the mass spectrum of 2-methyl-1,3-dioxolane (C₄H₈O₂), which has a molecular weight of 88.11 g/mol .[8] Its fragmentation is dominated by the loss of a methyl group to form a stable ion at m/z 73. This supports the prediction of the loss of alkyl substituents from the C2 position as a major fragmentation pathway.

The presence of the phenyl group at the C4 position in our target molecule introduces additional fragmentation pathways, most notably the formation of the tropylium ion at m/z 91 and the phenyl cation at m/z 77, which would be absent in simpler 2-alkyl-1,3-dioxolanes.

Experimental Protocol for GC-MS Analysis

To experimentally verify the predicted fragmentation pattern, the following GC-MS methodology is recommended.

Instrumentation

• Gas Chromatograph (GC): Equipped with a split/splitless injector and a capillary column suitable for the analysis of semi-volatile organic compounds (e.g., a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column).

• Mass Spectrometer (MS): A quadrupole or ion trap mass spectrometer capable of electron ionization (EI) at a standard energy of 70 eV.

GC Conditions

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• Injection Mode: Split (e.g., 20:1) or splitless, depending on sample concentration.

• Injection Volume: 1 µL

MS Conditions

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Range: m/z 40-400

• Scan Rate: 2 scans/second

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

Workflow for Fragmentation Analysis

The following diagram illustrates the logical workflow for predicting and verifying the GC-MS fragmentation pattern.

Caption: Workflow for the predictive analysis and experimental verification of the GC-MS fragmentation pattern.

Conclusion

The predicted GC-MS fragmentation pattern of 2-hexyl-2-methyl-4-phenyl-1,3-dioxolane is characterized by a prominent molecular ion peak and several key fragment ions resulting from alpha-cleavage and rearrangements. The loss of the hexyl group to form a stable oxonium ion at m/z 163 is expected to be a dominant pathway, likely resulting in the base peak. The presence of a phenyl group is anticipated to yield a characteristic tropylium ion at m/z 91. This predictive guide, grounded in the fundamental principles of mass spectrometry and supported by comparative data, provides a solid framework for the experimental identification and characterization of this and structurally related compounds.

References

• Doc Brown's Chemistry. (n.d.). Interpreting the fragmentation pattern of the mass spectrum of 1,3-dioxane. Retrieved from [Link]

• NIST. (n.d.). 1,3-Dioxolane. In NIST Chemistry WebBook. Retrieved from [Link]

• Williams, W. G., & Whitten, C. G. (1976). 1,3-Dioxanes and 1,3-dioxolanes as constituents of the aroma of fino sherry. Journal of Agricultural and Food Chemistry, 24(4), 817-819.

• Semantic Scholar. (n.d.). Electron-impact-induced fragmentation of some diterpenoid acetals. Retrieved from [Link]

• Hernández-Rodríguez, M., et al. (2014). Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. Molecules, 19(10), 15948-15965.

• ResearchGate. (n.d.). 2-Hexyl-1,3-dioxolane concentration using different catalysts. Retrieved from [Link]

• Spectroscopy Online. (2020). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Retrieved from [Link]

• Metabo-P. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). Fragmentation Mechanisms. Retrieved from [Link]

• University of Arizona. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• NIST. (n.d.). 1,3-Dioxolane, 2-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ion Types and Fragmentation Patterns in Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. whitman.edu [whitman.edu]
• 6. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. 1,3-Dioxolane, 2-methyl- [webbook.nist.gov]

The Tale of Two Rings: A Comparative Guide to the Stability of 1,3-Dioxolanes and 1,3-Dioxanes

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the intricate world of organic synthesis and medicinal chemistry, the strategic use of protecting groups is paramount. Among the most reliable choices for carbonyl protection are the cyclic acetals: 1,3-dioxolanes (five-membered rings) and 1,3-dioxanes (six-membered rings). While structurally similar, their subtle differences in ring size impart a profound disparity in chemical stability—a critical factor that can make or break a synthetic route or a drug delivery strategy. This guide provides an in-depth comparison of their stability, grounded in conformational analysis, mechanistic principles, and quantitative experimental data, to empower chemists with the knowledge for rational molecular design.

At a Glance: Structure and Conformation

The stability of a cyclic molecule is intrinsically linked to its three-dimensional structure and the inherent strain within its ring system.

1,3-Dioxanes: The Stability of the Chair

The six-membered 1,3-dioxane ring is a close analogue of cyclohexane and overwhelmingly prefers a strain-free chair conformation .[1][2] This arrangement minimizes both angle strain and torsional strain. Key features include:

• Low Ring Strain: The chair form allows for near-ideal tetrahedral bond angles.

• Axial vs. Equatorial: Substituents on the ring, particularly at the C2 position, strongly favor the equatorial position to avoid destabilizing 1,3-diaxial steric interactions.[2]

• Shorter C-O Bonds: The C-O bonds (approx. 1.43 Å) are shorter than C-C bonds (approx. 1.54 Å), which slightly puckers the ring compared to cyclohexane and can increase the severity of diaxial interactions.[2]

Fig. 1: Chair conformation of a 2-substituted 1,3-dioxane.

1,3-Dioxolanes: The Strain of the Envelope

In contrast, the five-membered 1,3-dioxolane ring cannot adopt a strain-free conformation. It exists in a dynamic equilibrium between envelope and twist forms to alleviate the significant torsional strain that would be present in a planar structure.[3] This inherent strain is a key determinant of its reactivity.

Fig. 2: Envelope conformation of a 1,3-dioxolane ring.

Table 1: Structural Comparison

Feature	1,3-Dioxolane	1,3-Dioxane
Ring Size	5-membered	6-membered
Predominant Conformation	Envelope / Twist	Chair
Relative Ring Strain	Higher (Torsional Strain)	Lower (Essentially Strain-Free)
Stability Implication	Kinetically less stable	Kinetically more stable

The Decisive Factor: Acid-Catalyzed Hydrolysis

The primary measure of acetal stability is its resistance to hydrolysis. Both 1,3-dioxolanes and 1,3-dioxanes are robust under neutral and basic conditions but are labile in the presence of acid.[4][5][6][7][8] The cleavage mechanism is the same for both, but their rates differ dramatically.

The A-1 Mechanism of Hydrolysis

The acid-catalyzed hydrolysis of acetals typically proceeds via an A-1 mechanism, where the rate-determining step is the unimolecular dissociation of the protonated acetal.[9]

• Protonation: A rapid, reversible protonation of one of the ring oxygen atoms converts it into a good leaving group.[10]

• Oxocarbenium Ion Formation: The C-O bond cleaves to form a molecule of the diol and a resonance-stabilized oxocarbenium ion. This is the slow, rate-determining step.[9][11]

• Hydration: A water molecule acts as a nucleophile and attacks the electrophilic oxocarbenium ion.[10][12]

• Deprotonation: Loss of a proton yields a hemiacetal intermediate.

• Repeat: The process repeats—protonation of the remaining hydroxyl group, elimination of the second alcohol moiety, and attack by water—to regenerate the parent carbonyl compound.

Fig. 3: General mechanism for the acid-catalyzed hydrolysis of cyclic acetals.

Why 1,3-Dioxolanes Hydrolyze Faster: A Thermodynamic Rationale

The general observation is that 1,3-dioxolanes hydrolyze substantially faster than their 1,3-dioxane counterparts . This difference can be explained by examining the energetics of the rate-determining step.

The transition state for the formation of the oxocarbenium ion involves significant rehybridization at the C2 carbon towards sp² character, resulting in a more planar geometry.

• For 1,3-Dioxolanes: The ground state is strained. Moving towards a more planar transition state relieves a significant portion of the inherent torsional strain of the five-membered ring. This relief of strain lowers the overall activation energy (ΔG‡) for the reaction, leading to a faster rate.

• For 1,3-Dioxanes: The ground state is the stable, strain-free chair conformation. Forcing a portion of this ring towards a planar geometry to form the transition state introduces strain , thereby increasing the activation energy and slowing the reaction rate.[13]

In essence, the 1,3-dioxolane is "spring-loaded" for hydrolysis due to its ground-state strain, whereas the 1,3-dioxane is comfortably settled in a low-energy conformation.

Quantitative Data: The Experimental Proof

Kinetic studies provide definitive evidence for the stability difference. The rate of hydrolysis is typically monitored by observing the formation of the product carbonyl compound, often using UV-Vis spectrophotometry if the product contains a chromophore.

Table 2: Relative Hydrolysis Rates of Cyclic Ketals

The following data, adapted from studies on the hydrolysis of various ketals, illustrate the dramatic difference in reactivity.

Ketone Precursor	Cyclic Acetal Type	Relative Rate of Hydrolysis (k_rel)	Half-life (t₁/₂) at pH 5.0
Acetone	1,3-Dioxolane derivative	~7	~32 h[14]
Cyclopentanone	1,3-Dioxolane derivative	~3.5	Slower than acetone analog[14][15]
Cyclohexanone	1,3-Dioxolane derivative	1 (Baseline)	~220 h[14][15]

Note: Data are comparative and highlight trends. Absolute rates are highly dependent on specific substituents, pH, temperature, and solvent conditions. Studies have shown that the difference in hydrolysis rates between five- and six-membered cyclic acetals can be several orders of magnitude, with the five-membered rings being significantly more labile.[13]

Experimental Protocol: Kinetic Analysis of Acetal Hydrolysis by UV-Vis Spectrophotometry

This protocol describes a general method to quantify the rate of hydrolysis for a UV-active acetal, such as a 2-phenyl-1,3-dioxolane or 2-phenyl-1,3-dioxane.

Objective: To determine the pseudo-first-order rate constant (k_obs) for the acid-catalyzed hydrolysis of a cyclic acetal.

Principle: The hydrolysis of a 2-phenyl substituted acetal regenerates benzaldehyde, which has a distinct UV absorbance maximum (λ_max ≈ 250 nm) that is absent in the parent acetal. By monitoring the increase in absorbance at this wavelength over time, the reaction progress can be quantified.[11]

Materials:

• Double-beam UV-Vis spectrophotometer with a thermostatted cuvette holder.

• Matched 1 cm path length quartz cuvettes.

• Aqueous buffer solution of desired pH (e.g., 0.1 M acetate buffer, pH 5.0).

• Stock solution of the acetal substrate (e.g., 10 mM in acetonitrile or dioxane).

• Stopwatch.

Methodology:

Fig. 4: Experimental workflow for kinetic analysis of acetal hydrolysis.

Step-by-Step Procedure:

• System Preparation: Turn on the spectrophotometer and allow the lamp to warm up. Set the desired wavelength (λ_max of the product aldehyde/ketone) and thermostat the cell holder to the desired temperature (e.g., 25.0 °C).

• Blank Measurement: Pipette 3.0 mL of the acidic buffer into a quartz cuvette, place it in the cell holder, and allow it to thermally equilibrate for 10 minutes. Use this cuvette to zero the instrument (set absorbance to 0.000).

• Reaction Initiation: Remove the cuvette. Using a microliter syringe, inject a small volume (e.g., 10 µL) of the acetal stock solution into the buffer. Cap the cuvette, invert 2-3 times to mix thoroughly and quickly, and place it back into the cell holder.

• Data Collection: Immediately start recording the absorbance as a function of time. Continue data collection for at least 3-4 half-lives, until the absorbance value becomes stable (this is A∞, the absorbance at reaction completion).

• Data Analysis:

  • The reaction follows pseudo-first-order kinetics.

  • Calculate ln(A∞ - A_t) for each time point (A_t is the absorbance at time t).

  • Plot ln(A∞ - A_t) versus time (in seconds).

  • The plot should be a straight line with a slope equal to -k_obs.

  • The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693 / k_obs.

Strategic Applications in Synthesis and Drug Development

The pronounced stability difference is not a mere academic curiosity; it is a powerful tool for the synthetic chemist.

• 1,3-Dioxanes (The Robust Protector): Their enhanced stability makes them the protecting group of choice when downstream synthetic steps involve exposure to mild or moderate acidity, which could inadvertently cleave a more labile group.[1][2] They are ideal for long, multi-step syntheses where reliability is key.

• 1,3-Dioxolanes (The Facile Protector): Their lability is an advantage when a very mild and rapid deprotection is required at the end of a synthesis.[16] This is particularly valuable for complex, acid-sensitive substrates. Furthermore, this pH-sensitivity is being ingeniously exploited in drug delivery systems . Payloads can be linked via dioxolane-containing linkers that are stable at physiological pH (7.4) but rapidly hydrolyze to release the active drug in the acidic microenvironments of tumors or cellular endosomes.[17]

Both motifs are also prevalent in a wide range of natural products and pharmacologically active molecules, where their stereochemistry and stability contribute to biological function.[2][18][19][20][21]

Conclusion

The choice between a 1,3-dioxolane and a 1,3-dioxane is a strategic decision governed by their inherent chemical stability. The six-membered 1,3-dioxane offers superior stability due to its strain-free chair conformation, making it a robust protecting group for demanding synthetic sequences. Conversely, the five-membered 1,3-dioxolane is significantly more labile, a consequence of the relief of its inherent ring strain upon acid-catalyzed hydrolysis. This property makes it ideal for facile deprotection and for the design of sophisticated pH-responsive systems. A thorough understanding of the structural and mechanistic origins of this stability differential is essential for researchers in organic synthesis and drug development, enabling the rational design of molecules with precisely controlled reactivity.

References

• Organic Chemistry Tutor. (n.d.). Acetals Formation and Hydrolysis. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. Retrieved from [Link]

• Pluth, M. D., Bergman, R. G., & Raymond, K. N. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 74(1), 58-64. Retrieved from [Link]

• Capon, B., & Page, M. I. (1972). General acid catalyzed acetal hydrolysis. The hydrolysis of acetals and ketals of cis- and trans-1,2-cyclohexanediol. Changes in rate-determining step and mechanism as a function of pH. Journal of the American Chemical Society, 94(16), 5628-5634. Retrieved from [Link]

• Pluth, M. D., Bergman, R. G., & Raymond, K. N. (2010). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. eScholarship, University of California. Retrieved from [Link]

• Al-Majedy, Y. K., Al-Amiery, A. A., & Kadhum, A. A. H. (2025). The Activity-Enhancing Effect of the 1,3-Dioxolane Ring in Biomedicine (A Review). Mini-Reviews in Medicinal Chemistry. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 1,3-Dioxolane in Pharmaceutical Synthesis and Formulation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Thieme. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Science of Synthesis. Retrieved from [Link]

• Silver Fern Chemical. (n.d.). Discover the Versatility of 1,3-Dioxolane: Applications and Benefits for Your Industry. Retrieved from [Link]

• Schmidt, M., et al. (2007). New 1,3-dioxolane and 1,3-dioxane derivatives as effective modulators to overcome multidrug resistance. Bioorganic & Medicinal Chemistry, 15(6), 2283-97. Retrieved from [Link]

• Scribd. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Anderson, E., & Fife, T. H. (1969). Steric Effects in Ketal Hydrolysis. Journal of the American Chemical Society, 91(26), 7163-7166. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• Ashenhurst, J. (2010). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Retrieved from [Link]

• Willy, W. E., Binsch, G., & Eliel, E. L. (1970). Conformational analysis. XXIII. 1,3-Dioxolanes. Journal of the American Chemical Society, 92(18), 5394-5402. Retrieved from [Link]

• ResearchGate. (n.d.). (A) From 1,3-dioxanes to 1,3-diols and potential application in drug synthesis. Retrieved from [Link]

• Fife, T. H., & Jao, L. K. (1965). Substituent Effects in Acetal Hydrolysis. The Journal of Organic Chemistry, 30(5), 1492-1495. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). Why are acetals stable to bases and nucleophiles?. Retrieved from [Link]

• Laurent, R. N., et al. (1960). Method of 1,3-dioxolane synthesis. Google Patents (RU2036919C1).

• Behra, J., et al. (2015). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. Biomacromolecules, 16(11), 3537-3545. Retrieved from [Link]

• ResearchGate. (n.d.). Relative hydrolysis rates of ketals from acyclic vs cyclic ketones at pH 5.0. Retrieved from [Link]

• Scribd. (n.d.). Acetal As A Protective Group in Organic Synthesis. Retrieved from [Link]

• YouTube. (2017). Cyclic Acetal / Ketal Formation. Retrieved from [Link]

• ChemTube3D. (n.d.). Cyclic acetal formation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Formation and Reactions of Acetals. Retrieved from [Link]

• Page, M. I. (n.d.). Mechanism and Catalysis in the Hydrolysis of Some Acetals and Esters. University of Glasgow. Retrieved from [Link]

• McClelland, R. A., & Gedge, S. (1984). A change in rate-determining step in the hydrolysis of cyclic ketals. Canadian Journal of Chemistry, 62(8), 1608-1612. Retrieved from [Link]

• ResearchGate. (n.d.). An experimental and kinetic modeling study on the oxidation of 1,3-dioxolane. Retrieved from [Link]

• Hoffmann, R. W., et al. (2002). Synthesis and Conformational Analysis of Bis(1,3-dioxan-5-yl)ethane Derivatives. European Journal of Organic Chemistry, 2002(15), 2603-2612. Retrieved from [Link]

• Juaristi, E., & Antúnez, S. (1992). Conformational analysis of 5-substituted 1,3-dioxanes. 6. Study of the attractive gauche effect in O-C-C-O segments. Tetrahedron, 48(28), 5941-5950. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1,3-Dioxolane from Aqueous Formaldehyde Solution and Ethylene Glycol: Kinetics and Reactive Distillation. Retrieved from [Link]

• Wikipedia. (n.d.). Acetal. Retrieved from [Link]

• Tözüm, S., et al. (2016). Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. Molecules, 21(3), 356. Retrieved from [Link]

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spectroscopic characterization of 2,2,4-substituted dioxolanes

Title: Spectroscopic Characterization and Structural Validation of 2,2,4-Substituted-1,3-Dioxolanes: A Comparative Technical Guide

Executive Summary

The 2,2,4-substituted-1,3-dioxolane motif is a cornerstone in organic synthesis, serving as a robust protecting group for vicinal diols and a privileged scaffold in medicinal chemistry (e.g., nucleoside analogues, antifungal agents). Unlike their 6-membered counterparts (1,3-dioxanes), dioxolanes exhibit unique conformational flexibility ("envelope" pseudorotation) and kinetic lability that present distinct spectroscopic challenges.

This guide provides a rigorous, data-driven framework for the characterization of these heterocycles. We move beyond basic spectral assignment to address the critical challenge of stereochemical validation (cis/trans determination) and differentiate these species from thermodynamic alternatives.

Part 1: Structural Dynamics & Comparative Analysis

Before characterizing the product, it is vital to understand its thermodynamic landscape relative to alternatives. The 5-membered dioxolane ring is kinetically favored for 1,2-diols, whereas the 6-membered dioxane is thermodynamically preferred for 1,3-diols.

Comparative Performance Matrix: Dioxolane vs. Alternatives

Feature	1,3-Dioxolane (5-membered)	1,3-Dioxane (6-membered)	Acyclic Acetal
Formation Kinetics	Fast (Entropically favored for 1,2-diols)	Slower (Enthalpically favored for 1,3-diols)	Variable
Conformation	Envelope (Flexible pseudorotation)	Chair (Rigid, defined axial/equatorial)	Free rotation
Acid Stability	Moderate (Hydrolyzes faster than dioxanes)	High (Requires forcing conditions)	Low
NMR Diagnostic (C2)	100–110 ppm	95–105 ppm	~100 ppm
IR Signature	1050–1150 cm⁻¹ (C-O-C stretch)	1100–1200 cm⁻¹ (Distinct fingerprint)	Broad C-O bands
Stereocenter Logic	C2/C4 cis/trans (via NOE)	Axial/Equatorial (via J-coupling)	N/A

Senior Scientist Insight: When protecting a polyol substrate, the formation of a dioxolane over a dioxane is often a question of kinetic control. If your spectrum shows a mixture, check your reaction time and acid catalyst strength. Thermodynamic equilibration often leads to dioxanes if 1,3-diols are available.

Part 2: Spectroscopic Profiling & Logic

Nuclear Magnetic Resonance (NMR) Strategy

The 2,2,4-substitution pattern introduces a chiral center at C4. If the substituents at C2 are non-identical (e.g., 2-methyl-2-phenyl), a second chiral center is created, leading to diastereomers (cis/trans or syn/anti).

• ¹H NMR Signatures:

  • H4/H5 Protons: These protons typically appear between 3.5–4.5 ppm. The key to assignment is the ABX system formed by the C4-H and C5-H₂ protons.

  • Coupling Constants (

    ): Due to the envelope conformation, the Karplus relationship is less reliable than in chair-like dioxanes. However, (6–8 Hz) is generally larger than (5–6 Hz) for the H4-H5 interaction, though this overlap necessitates NOE analysis.

• ¹³C NMR Signatures:

  • C2 Quaternary Carbon: The most diagnostic peak, appearing at 108–112 ppm for ketals (2,2-disubstituted) and 100–105 ppm for acetals.

  • C4/C5 Carbons: C4 (substituted) usually resonates downfield (~75 ppm) relative to C5 (~65 ppm).

• Stereochemical Validation (NOE):

  • The Gold Standard: To distinguish cis (substituents on the same face) from trans, 1D NOE Difference Spectroscopy is required.

  • Expectation: Irradiating a C2-methyl group should show a strong enhancement of the C4-proton if they are cis. If they are trans, the enhancement will be minimal or absent (replaced by enhancement of the C5 protons).

Mass Spectrometry (MS) Fragmentation

Dioxolanes undergo characteristic fragmentation pathways useful for structural confirmation.

• Molecular Ion (

  ): Often weak or absent.

• Oxonium Ion Formation: The dominant pathway involves

  -cleavage next to the oxygen, generating a resonance-stabilized oxonium ion.

• Diagnostic Fragments:

  • : Loss of a methyl group (common in acetonides).
  • 73/87: Characteristic dioxolane ring fragments.

Infrared Spectroscopy (IR)

• C-O-C Asymmetric Stretch: Strong bands at 1050–1150 cm⁻¹ .

• Validation Check: The complete disappearance of the O-H stretch (3200–3500 cm⁻¹) is the primary "self-validating" signal for reaction completion.

Part 3: Visualization of Logic & Workflow

Diagram 1: Characterization Workflow

This workflow ensures no step is skipped, moving from crude isolation to final stereochemical assignment.

Caption: Step-by-step workflow for isolating and validating 2,2,4-substituted dioxolanes.

Diagram 2: Stereochemical Assignment Logic (NOE)

Visualizing how to interpret Nuclear Overhauser Effect data for these rings.

Caption: Logic gate for assigning relative stereochemistry using NOE spectroscopy.

Part 4: Experimental Protocols

Protocol A: Synthesis & Rapid Screening

• Context: Acid-catalyzed ketalization of a 1,2-diol with a ketone (e.g., acetone, cyclohexanone).

• Setup: Combine diol (1.0 equiv), ketone (5.0 equiv/solvent), and

  -TsOH (0.05 equiv).

• Monitor: Spot TLC. Stain with PMA (Phosphomolybdic Acid) or Anisaldehyde. Dioxolanes often stain blue/purple.

• Self-Validating Stop Point: Acquire a crude IR spectrum.

  • Pass: No broad band at ~3400 cm⁻¹.[1]

  • Fail: Significant OH stretch remains. Add molecular sieves or drive equilibrium with Dean-Stark trap.

Protocol B: Advanced NMR Characterization

• Context: Differentiating diastereomers of 2-phenyl-2-methyl-4-hydroxymethyl-1,3-dioxolane.

• Sample Prep: Dissolve ~10 mg pure compound in 0.6 mL CDCl₃. Filter through a cotton plug to remove particulates (essential for high-res NOE).

• 1H Acquisition: Set relaxation delay (

  ) to >2.0 seconds to ensure accurate integration of aromatic vs. aliphatic protons.

• NOE Experiment:

  • Select the methyl singlet at C2 (~1.4 ppm) as the irradiation target.

  • Set mixing time to 500–800 ms.

  • Data Interpretation:

    • If H4 (multiplet at ~4.1 ppm) shows enhancement: Methyl and H4 are Cis .

    • If H4 shows no enhancement, but H5 (trans) does: Methyl and H4 are Trans .

References

• Guenther, W. B., & Walters, W. D. (1951). The Thermal Decomposition of Dioxolane. Journal of the American Chemical Society, 73(5), 2127–2131. [Link]

• Vlaar, C. P., et al. (2007). New 1,3-dioxolane and 1,3-dioxane derivatives as effective modulators to overcome multidrug resistance. Bioorganic & Medicinal Chemistry, 15(17), 5769-5779. [Link]

• Butts, C. P. (2010). Accurate NOE-distance determination enables the stereochemical assignment of a flexible molecule. Butts Research Group. [Link]

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A Comparative Performance Analysis for Fragrance Researchers: 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane vs. Standard Fragrance Acetals

Introduction

In the landscape of fragrance chemistry, acetals and ketals represent a cornerstone of innovation, prized for their stability and capacity for controlled scent release.[1][2] Unlike their often-reactive parent aldehydes and ketones, which are susceptible to oxidation and polymerization, acetals provide a stable molecular scaffold, effectively "protecting" the carbonyl moiety until release is desired.[3][4] This guide provides an in-depth comparison between a novel, complex dioxolane, 2-hexyl-2-methyl-4-phenyl-1,3-dioxolane , and a representative standard fragrance acetal, Acetaldehyde Diethyl Acetal (commonly referred to as Acetal).

This analysis moves beyond a simple cataloging of odor profiles to explore the underlying physicochemical principles that govern performance. We will detail the requisite experimental methodologies to objectively quantify critical performance metrics, including odor character, volatility, tenacity, and stability. The causality behind experimental choices is explained to provide researchers with a robust framework for evaluating not only these specific molecules but any fragrance ingredient.

Physicochemical and Structural Overview

The performance of a fragrance molecule—its diffusion from a substrate, its longevity, and its perceived character—is intrinsically linked to its chemical structure. The two molecules under consideration present a compelling study in structural contrast.

• 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is a substituted 1,3-dioxolane, a cyclic acetal (or more accurately, a ketal, as it is derived from a ketone, methyl hexyl ketone). Its key features include a bulky hexyl group, a compact methyl group, and an aromatic phenyl ring. The presence of a stereocenter at the C4 position introduces the potential for stereoisomers with distinct olfactory properties.[5]

• Acetaldehyde Diethyl Acetal is a simple, symmetric acyclic acetal derived from acetaldehyde and ethanol. It is a smaller, more linear molecule with a significantly lower molecular weight.[6][7]

Below is a visualization of their respective chemical structures.

Caption: Chemical structures of the compared molecules.

A summary of their key physicochemical properties, which are predictive of their fragrance performance, is presented below.

Property	2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane	Acetaldehyde Diethyl Acetal	Rationale for Performance Impact
IUPAC Name	2-hexyl-2-methyl-4-phenyl-1,3-dioxolane	1,1-diethoxyethane	Governs chemical identity and classification.
CAS Number	26065-31-6 (Generic)	105-57-7[6]	Unique identifier for substance registration.
Molecular Formula	C₁₆H₂₄O₂	C₆H₁₄O₂[6]	Indicates atomic composition and size.
Molecular Weight	248.36 g/mol (Calculated)	118.18 g/mol [6]	Higher weight generally correlates with lower volatility and increased substantivity.
Boiling Point	Estimated >250 °C	102 °C[6]	A direct measure of volatility; higher boiling point suggests a middle or base note character.
logP (o/w)	Estimated ~4.5	~1.1 (Calculated)	The octanol-water partition coefficient indicates hydrophobicity. Higher values suggest greater affinity for non-polar substrates like fabric and skin, enhancing substantivity.[8]

Performance Evaluation: A Methodological Framework

To move from theoretical properties to empirical performance, a multi-faceted analytical approach is required. The following protocols are designed as a self-validating system, where instrumental data provides a chemical basis for the perceptual results obtained from sensory panels.

Experimental Workflow Overview

The comprehensive evaluation of a fragrance molecule follows a logical progression from chemical characterization to sensory perception. Instrumental analysis identifies and quantifies the odor-active compounds, while sensory testing provides the ultimate measure of performance and consumer acceptance.

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A Comparative Guide to the Thermal Analysis of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

This guide provides a comprehensive framework for characterizing the thermal properties of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). In the absence of published data for this specific molecule, this document serves as an expert guide, detailing robust experimental protocols and interpreting anticipated results based on the thermal behavior of analogous chemical structures. We will compare its expected performance against simpler dioxolanes to elucidate the influence of its constituent functional groups on thermal stability. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of a material's thermal characteristics for stability, compatibility, and quality control purposes.[1][2][3]

Introduction: The Need for Thermal Characterization

2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane is a ketal, a functional group frequently employed as a protecting group in organic synthesis and potentially used as an excipient or chemical intermediate in various industries, including pharmaceuticals.[4][5] Understanding its response to temperature is critical for defining storage conditions, assessing thermal stability, and ensuring compatibility with other components in a formulation.[3]

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are cornerstone techniques in thermal analysis.[6] TGA provides quantitative information on mass changes associated with decomposition, evaporation, or oxidation, while DSC measures the heat flow associated with physical and chemical transitions, such as melting, crystallization, and decomposition.[7][8][9] Together, they offer a powerful and comprehensive profile of a material's thermal behavior.

Foundational Principles & Expected Behavior

Thermogravimetric Analysis (TGA)

TGA measures the mass of a sample as it is heated, cooled, or held at a constant temperature in a controlled atmosphere.[7][10] The resulting data, a TGA curve, plots mass percentage against temperature, revealing the temperatures at which the material degrades.[11] For 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane, we hypothesize a decomposition process involving the cleavage of the dioxolane ring, followed by the breakdown of the substituent groups. The use of an inert nitrogen atmosphere is paramount to study the intrinsic thermal decomposition without the complicating effects of oxidation.[11]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[12] This technique is highly sensitive to thermal events.[13] For our target compound, DSC can identify:

• Melting Point (T_m): An endothermic event indicating the transition from a solid to a liquid state, a key indicator of purity.

• Glass Transition (T_g): If the material is amorphous, a change in heat capacity will be observed.

• Decomposition: An endothermic or exothermic event corresponding to the weight loss observed in TGA.[14]

The stability of the 1,3-dioxolane ring is pH-dependent; it is generally stable but can undergo hydrolysis under acidic conditions.[15] Thermally, the energy required to break the C-O bonds within the ring will be a primary driver of its decomposition temperature.[16][17]

Experimental Protocols: A Self-Validating Approach

The following protocols are designed based on established standards for the thermal analysis of organic compounds to ensure reproducibility and accuracy.[6][8]

Protocol for Thermogravimetric Analysis (TGA)

• Sample Preparation: Place 5-10 mg of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane into a platinum or alumina TGA pan. An accurate sample mass is crucial for quantitative analysis.

• Instrument Setup: Place the sample pan onto the TGA's high-precision balance.

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min. This inert atmosphere prevents oxidative side reactions.[11]

• Thermal Method:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min. This rate provides a good balance between resolution and experiment time.

• Data Analysis: Plot the percentage of initial mass versus temperature. Calculate the first derivative of this curve (DTG curve) to precisely identify the temperatures of maximum decomposition rates.[7]

TGA Experimental Workflow.

Protocol for Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 3-5 mg of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane into a Tzero aluminum hermetic pan. Crimp the lid to seal the pan; this is crucial to contain any volatiles released and prevent evaporation before decomposition.[1]

• Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

• Atmosphere: Purge the cell with high-purity nitrogen at a flow rate of 50 mL/min.

• Thermal Method (Heat-Cool-Heat):

  • Equilibrate at 0 °C.

  • First Heat: Ramp from 0 °C to 250 °C at 10 °C/min. This step removes any thermal history of the material.

  • Cool: Cool the sample from 250 °C to 0 °C at 10 °C/min.

  • Second Heat: Ramp from 0 °C to 350 °C at 10 °C/min. The data from this second heating scan is typically used for analysis of melting and glass transitions.

• Data Analysis: Plot the heat flow (W/g) versus temperature. Integrate the area of any observed peaks to determine the enthalpy (ΔH) of the transition.

Hypothesized Thermal Decomposition Pathway.

Conclusion

References

• TA Instruments. "The Use of Differential Scanning Calorimetry and Modulated Differential Scanning Calorimetry to Study Material Interactions of APIs and Excipients." [Online]. Available: [Link].

• López-Pingarrón, L., et al. "Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions." PMC. [Online]. Available: [Link].

• Ceschel, G. C., et al. "Compatibility study between ibuproxam and pharmaceutical excipients using differential scanning calorimetry, hot-stage microscopy and scanning electron microscopy." PubMed, 2001. [Online]. Available: [Link].

• Infinity Laboratories. "Differential Scanning Calorimetry (DSC Analysis): Key Applications." Infinity Laboratories, 2024. [Online]. Available: [Link].

• American Pharmaceutical Review. "Differential Scanning Calorimeters (DSC)." [Online]. Available: [Link].

• Wikipedia. "Thermogravimetric analysis." Wikipedia, The Free Encyclopedia. [Online]. Available: [Link].

• T,C&A Lab / Alfa Chemistry. "Thermo Gravimetric Analysis (TGA)." [Online]. Available: [Link].

• AZoM. "Thermal Analysis of Organic Compounds." AZoM.com, 2018. [Online]. Available: [Link].

• Chemistry LibreTexts. "Thermogravimetric analysis (TGA)." Chemistry LibreTexts, 2022. [Online]. Available: [Link].

• Eltra. "Thermogravimetric Analysis (TGA) analyzers for moisture, dry matter, volatiles or ash." [Online]. Available: [Link].

• Chemistry LibreTexts. "Thermal Analysis." Chemistry LibreTexts, 2022. [Online]. Available: [Link].

• SlideShare. "EXPERIMENT PARAMETERS OF DIFFERENTIAL SCANNING CALORIMETRY (DSC)." SlideShare, 2015. [Online]. Available: [Link].

• IIT Kanpur. "Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC)." [Online]. Available: [Link].

• Wikipedia. "Thermal decomposition." Wikipedia, The Free Encyclopedia. [Online]. Available: [Link].

• NIST. "1,3-Dioxolane." NIST WebBook. [Online]. Available: [Link].

• C-Therm Technologies Ltd. "Exploring the thermal properties of materials using thermogravimetric analysis (TGA), differential scanning calorimetry (DSC) and differential thermal analysis (DTA)." C-Therm, 2019. [Online]. Available: [Link].

• TA Instruments. "Thermal Analysis of Phase Change Materials - Three Organic Waxes using TGA, DSC, and Modulated DSC®." [Online]. Available: [Link].

• UNL Digital Commons. "Thermal decomposition reactions of acetaldehyde and acetone on Si(100)." University of Nebraska - Lincoln, 1997. [Online]. Available: [Link].

• Master Organic Chemistry. "Hydrates, Hemiacetals, and Acetals." Master Organic Chemistry, 2010. [Online]. Available: [Link].

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Safety & Regulatory Compliance

Navigating the Uncharted: A Safety Guide for Handling 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane

Senior Application Scientist's Note: As of the latest revision of this document, a specific Safety Data Sheet (SDS) for 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane (CAS No. 55668-45-6) is not publicly available. This compound is supplied by some vendors for early discovery research on an "as-is" basis, without extensive analytical or safety data. The absence of specific toxicological and physical hazard information necessitates a cautious approach, treating the substance as potentially hazardous.

This guide is therefore a synthesis of best practices for handling novel or uncharacterized chemicals, drawing upon the general safety profiles of structurally related 1,3-dioxolane derivatives. The recommendations herein are designed to provide a robust framework for minimizing risk in the laboratory.

Hazard Assessment: Proceed with Caution

Given the lack of specific data for 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane, a conservative hazard assessment is paramount. Structurally similar 1,3-dioxolanes exhibit a range of hazards, including flammability, skin and eye irritation, and potential for allergic skin reactions.[1][2][3] Therefore, it is prudent to handle this compound with the assumption that it may possess similar properties.

Assumed Potential Hazards:

• Flammability: Many simple dioxolanes are flammable liquids.[3] The presence of a hexyl group may raise the flashpoint compared to smaller analogues, but it should still be treated as a potential fire risk.

• Skin and Eye Irritation: This is a common characteristic of many organic solvents and intermediates.[3]

• Skin Sensitization: Some dioxolane derivatives have been shown to be skin sensitizers.[2]

• Respiratory Tract Irritation: Vapors or aerosols may cause irritation to the respiratory system.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is essential to create a barrier between the researcher and the potential hazards of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles with Side Shields or a Face Shield	Must conform to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn over safety goggles when there is a significant risk of splashes.[1][2]
Skin Protection	Chemical-Resistant Gloves	Given the unknown permeation characteristics, nitrile or neoprene gloves are a reasonable starting point for splash protection. It is crucial to inspect gloves for any signs of degradation or puncture before and during use. For prolonged or immersive contact, consider heavier-duty gloves and consult manufacturer-specific permeation data for similar chemical classes.[1][4]
Flame-Resistant Laboratory Coat	A standard flame-resistant lab coat should be worn at all times. For larger quantities or procedures with a higher risk of splashes, chemical-resistant coveralls are recommended.[1]
Respiratory Protection	Air-Purifying Respirator (APR) with Organic Vapor Cartridges	In a well-ventilated area, such as a certified chemical fume hood, respiratory protection may not be necessary for small-scale operations. However, if working in poorly ventilated areas or if there is a potential for aerosol generation, an APR is required. A cartridge change-out schedule should be implemented.

Operational Plan: Safe Handling and Storage

Proactive measures during handling and storage are critical to preventing exposure and accidents.

Handling Protocol:

• Work in a Ventilated Area: All manipulations of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane should be conducted in a properly functioning chemical fume hood.[1]

• Avoid Inhalation, Ingestion, and Skin/Eye Contact: Use appropriate PPE and handling techniques to prevent all routes of exposure.[1][4]

• Grounding and Bonding: For transfers of larger quantities, use grounding and bonding to prevent the buildup of static electricity, which could be an ignition source.[4]

• Use of Spark-Proof Tools: Employ non-sparking tools for all operations.[1][4]

• Contingency Planning: Have an emergency plan in place, including the location of safety showers, eyewash stations, and fire extinguishers.

Storage Protocol:

• Container: Store in a tightly sealed, properly labeled container.[1][4]

• Location: Keep in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1][4]

• Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong bases.[4]

Emergency and Disposal Plan

Emergency Procedures:

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[1][2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][4]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]

• Spills: Evacuate the area. Remove all sources of ignition. Wearing appropriate PPE, contain the spill with an inert absorbent material and collect it in a suitable, sealed container for disposal.[1]

Disposal Plan:

Dispose of 2-Hexyl-2-methyl-4-phenyl-1,3-dioxolane and any contaminated materials as hazardous waste.[1][4] All disposal methods must be in accordance with local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.[1]

Visualization of the Safety Workflow

Caption: Workflow for the safe handling of a chemical with unknown hazards.

References

• FooDB. (2010, April 8). Showing Compound 2-Hexyl-1,3-dioxolane-4-methanol (FDB019298). Retrieved from [Link]

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• Food and Chemical Toxicology. (2024, November 27). 1,3-dioxolane, CAS Registry Number 4359-47. Retrieved from [Link]

• The Good Scents Company. 2-hexyl-2-methyl-1,3-dioxolane. Retrieved from [Link]

• PubChem. 2-Hexyl-1,3-dioxolane. Retrieved from [Link]

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